2-Butoxyethyl p-methoxycinnamate

• CAS: 72845-39-7

Core Science & Biosynthesis

Mechanism of UV-B Absorption for 2-Butoxyethyl p-Methoxycinnamate: A Comprehensive Technical Guide

Executive Summary

2-Butoxyethyl p-methoxycinnamate (CAS: 72845-39-7) is a highly specialized organic compound utilized in dermatological and cosmetic formulations as a chemical UV-B filter. While much of the industry's focus is on its structural analogs like octinoxate and cinoxate, the fundamental photophysics governing this specific derivative remain identical at the chromophore level. This whitepaper deconstructs the quantum mechanical mechanisms of its UV-B absorption, details the ultrafast relaxation pathways that ensure its photoprotective efficacy, and provides a self-validating framework of experimental protocols designed for rigorous mechanistic analysis.

Molecular Architecture and the Chromophore System

To understand how 2-butoxyethyl p-methoxycinnamate attenuates ultraviolet radiation, one must first analyze its molecular architecture. The molecule is divided into two functional domains:

• The Photoactive Chromophore: The core consists of a benzene ring substituted with an electron-donating methoxy group at the para position, conjugated to an electron-withdrawing acrylic ester group. This creates a strong "push-pull" dipole across the conjugated π -system . This specific conjugation length is synthetically optimized to lower the HOMO-LUMO energy gap, shifting the primary π→π∗ electronic transition precisely into the UV-B range (280–320 nm) .

• The Formulation Tail: The 2-butoxyethyl ester modification serves a macroscopic, rather than quantum mechanical, purpose. By extending the ester tail with an ether linkage, formulation scientists alter the molecule's partition coefficient (LogP) and rheological properties. This increases its solubility in specific lipid vehicles and reduces transdermal penetration, keeping the active filter localized in the stratum corneum.

Photophysical and Photochemical Mechanisms

When the molecule is exposed to solar radiation, it acts as a microscopic energy converter. The mechanism of action is an elegant sequence of ultrafast photophysical events that prevent the UV energy from causing DNA dimerization or generating reactive oxygen species (ROS).

Photon Absorption and Excitation

Ultrafast Relaxation via Conical Intersection

To act as a safe UV filter, the molecule must dissipate this absorbed energy faster than the timescale of harmful bimolecular reactions. According to high-level multireference MS-CASPT2 calculations , the dominant deactivation pathway is an ultrafast non-radiative decay:

• Torsional Relaxation: The excited molecule rapidly distorts, rotating around the C=C double bond of the cinnamate moiety.

• Internal Conversion: This structural twist drives the molecule along the potential energy surface toward a Conical Intersection (CI) between the 1ππ∗ state and the S0​ state.

• Isomerization: At the CI, the molecule undergoes internal conversion, returning to the ground state in approximately 1–2 picoseconds . Because the geometry at the CI is highly twisted (near 90 degrees), the molecule can relax into either the original trans (E) configuration or the cis (Z) configuration.

This trans-cis photoisomerization is the hallmark of cinnamate-based UV filters, efficiently converting damaging UV radiation into harmless thermal energy (vibrational cooling) .

Potential energy surface and relaxation pathways of 2-butoxyethyl p-methoxycinnamate upon UV-B.

Quantitative Data Summary

The efficacy of 2-butoxyethyl p-methoxycinnamate is defined by its spectroscopic metrics. The table below summarizes the critical quantitative parameters that dictate its performance.

Parameter	Typical Value	Mechanistic Significance
Absorption Maximum ( λmax​ )	~310 nm	Aligns perfectly with the most biologically damaging UV-B wavelengths.
Molar Absorptivity ( ε )	~22,000 M⁻¹ cm⁻¹	Indicates a highly allowed transition and exceptional photon-capture efficiency.
Excited State Lifetime ( τ )	1.0 – 2.0 ps	Ultrafast decay outcompetes harmful ROS generation or triplet state formation.
Photostationary E:Z Ratio	~ 40:60	Confirms photoisomerization as the primary energy sink under continuous irradiation.

Experimental Protocols for Mechanistic Validation

The Self-Validating Triad

To prove the mechanism described above, researchers must employ a closed, self-validating logical loop. Steady-State UV-Vis Spectroscopy establishes the initial photon capture capacity (the input). Femtosecond Transient Absorption Spectroscopy tracks the ultrafast quantum mechanical relaxation pathways in real-time (the mechanism). Finally, HPLC Analysis quantifies the resulting isomeric products (the output). If the transient absorption data indicates a rapid return to the ground state via a conical intersection, the HPLC data must logically show an accumulation of the cis-isomer without significant molecular fragmentation. Together, these methods independently verify the photophysical model.

Protocol 1: Steady-State UV-Vis Spectroscopy

Objective: Establish the baseline absorption profile and quantify the molar extinction coefficient ( ε ).

• Prepare a 10 μ M stock solution of 2-butoxyethyl p-methoxycinnamate in spectroscopic-grade ethanol.

• Transfer the solution to a 1 cm path-length quartz cuvette.

• Record the absorption spectrum from 250 nm to 400 nm using a double-beam UV-Vis spectrophotometer, using pure ethanol as the blank.

• Calculate ε at λmax​ using the Beer-Lambert Law ( A=εlc ).

Protocol 2: Femtosecond Transient Absorption (fs-TA) Spectroscopy

Objective: Track the S1​→S0​ decay kinetics and confirm the ultrafast nature of the conical intersection [[1]]([Link]).

• Excite the sample using a ~310 nm pump pulse (generated via an optical parametric amplifier pumped by a Ti:Sapphire femtosecond laser).

• Probe the sample with a delayed broadband white-light continuum pulse (350–700 nm).

• Vary the time delay ( Δt ) between the pump and probe pulses from -1 ps to 100 ps using a motorized optical delay line.

• Record the change in absorbance ( ΔA ) as a function of time and wavelength. Apply global target analysis to extract the lifetime of the 1ππ∗ state.

Femtosecond transient absorption spectroscopy workflow for measuring excited-state lifetimes.

Protocol 3: HPLC Analysis of Photoisomerization

Objective: Quantify the E/Z isomer ratio post-irradiation to assess photostability and structural outcomes [[2]]([Link]).

• Irradiate a 1 mM solution of the sample in a solar simulator (e.g., Xenon arc lamp fitted with UV-B filters) for intervals ranging from 1 to 4 hours.

• Inject 10 μ L aliquots of the irradiated sample into a reverse-phase HPLC system equipped with a C18 column.

• Elute using an isocratic mobile phase (e.g., 80:20 Methanol:Water) and monitor the eluent at 310 nm using a diode array detector.

• Integrate the peaks corresponding to the trans (longer retention time) and cis (shorter retention time) isomers to determine the photostationary state ratio.

References

• Title: A Perspective on the Ultrafast Photochemistry of Solution-Phase Sunscreen Molecules Source: The Journal of Physical Chemistry Letters URL: [Link]

• Title: Photoprotection Mechanism of p-Methoxy Methylcinnamate: A CASPT2 Study Source: The Journal of Physical Chemistry A URL: [Link]

• Title: Photochemical Degradation of the UV Filter Octyl Methoxy Cinnamate Probed via Laser-Interfaced Mass Spectrometry Source: Molecules URL: [Link]

Sources

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A Technical Guide to the Photochemical Degradation Pathways of 2-Butoxyethyl p-methoxycinnamate

Abstract: 2-Butoxyethyl p-methoxycinnamate (2-BEPMC) is an organic ultraviolet (UV) filter belonging to the cinnamate class, designed to absorb UVB radiation. Like other cinnamate esters, its efficacy and safety are intrinsically linked to its photostability. Upon exposure to UV radiation, 2-BEPMC can undergo a series of photochemical reactions that alter its structure, reduce its UV-absorbing capacity, and potentially generate new chemical species. This guide provides an in-depth analysis of the principal photochemical degradation pathways of 2-BEPMC, drawing upon established research on its close structural analog, octyl methoxycinnamate (OMC). We will explore the mechanisms of E/Z isomerization and [2+2] cycloaddition, detail the experimental protocols required to investigate these pathways, and discuss the analytical techniques used for product identification. This document is intended for researchers, scientists, and drug development professionals engaged in the formulation and analysis of sunscreen products.

Introduction

Organic UV filters are the cornerstone of modern sunscreen formulations, providing critical protection against the damaging effects of solar radiation. 2-Butoxyethyl p-methoxycinnamate (2-BEPMC) is a UVB filter that functions by absorbing high-energy photons, thereby preventing them from penetrating the skin. The effectiveness of any UV filter is not solely dependent on its absorption spectrum but also on its ability to dissipate the absorbed energy without undergoing chemical degradation.[1][2] Photo-instability can lead to a loss of sun protection factor (SPF) and the formation of photodegradation products with unknown toxicological profiles.[3][4]

The photochemistry of cinnamate esters is well-documented, with octyl methoxycinnamate (OMC), also known as ethylhexyl methoxycinnamate, being the most studied example.[5][6][7][8][9] Given the high structural similarity between 2-BEPMC and OMC, the degradation pathways of OMC serve as an authoritative model for understanding the behavior of 2-BEPMC. The primary photochemical reactions these molecules undergo are a reversible E/Z (trans-cis) isomerization and an irreversible [2+2] cycloaddition to form cyclobutane dimers.[5][6][10] More extensive degradation can also lead to photofragmentation.[7]

This guide will dissect these core pathways, provide detailed methodologies for their investigation, and offer insights into the analytical characterization of the resulting photoproducts.

Section 1: Core Photochemical Degradation Pathways

Upon absorption of UVB radiation, the 2-BEPMC molecule is promoted to an electronically excited state. From this state, it can return to the ground state via several pathways, including fluorescence, non-radiative decay (heat), or by undergoing chemical reactions. The two most significant photochemical transformations are isomerization and cycloaddition.

E/Z Isomerization

The most common and rapid photochemical reaction for cinnamate esters is the isomerization of the thermodynamically stable E (trans) isomer into the Z (cis) isomer.[6][11] This process occurs around the carbon-carbon double bond of the propenoate group.

• Mechanism: The E isomer, which is the form used in sunscreen formulations, has a strong absorbance in the UVB region. Upon absorbing a photon, the π-bond in the alkene is temporarily weakened, allowing for rotation around the C=C bond. Relaxation back to the ground state can result in the formation of the Z isomer. This reaction is reversible, and a photostationary state is eventually reached where the rates of the forward (E → Z) and reverse (Z → E) reactions are equal.[8][12]

• Consequences: The Z isomer has a lower molar extinction coefficient and a slightly different absorption maximum compared to the E isomer.[7][11] This isomerization leads to a decrease in the overall UVB absorbance of the sunscreen, thereby reducing its efficacy.[11] However, this process is not considered a degradative loss in the strictest sense, as it is reversible and does not fragment the molecule.

[2+2] Cycloaddition

When the concentration of the cinnamate ester is high, as is common in sunscreen films, an intermolecular reaction can occur between an excited-state molecule and a ground-state molecule. This [2+2] cycloaddition results in the formation of cyclobutane dimers, often referred to as truxillic or truxinic acid derivatives.[5][8][10]

• Mechanism: An excited E- or Z-2-BEPMC molecule collides with a ground-state molecule, leading to the formation of a four-membered cyclobutane ring by combining their alkene functionalities. This reaction is irreversible and leads to a permanent loss of the UV-absorbing chromophore.[12] The kinetics of this reaction often follow a second-order rate law, dependent on the concentration of the UV filter.[10]

• Consequences: Dimer formation results in a significant loss of UV protection because the conjugated system responsible for UVB absorption is destroyed.[8] These larger, more nonpolar photodegradation products can remain on the skin. The formation of multiple stereoisomers of these dimers complicates the analytical profile of the irradiated sample.

Photofragmentation

Under certain conditions, particularly in aqueous environments or during prolonged irradiation, more severe degradation can occur through photofragmentation pathways.[5][7]

• Mechanism: This process involves the cleavage of chemical bonds within the molecule. For cinnamate esters like OMC, identified fragmentation products include 4-methoxybenzaldehyde and the corresponding alcohol (in this case, 2-butoxyethanol).[5][8] These reactions can be initiated from a dissociative excited state.[7][9]

• Consequences: Photofragmentation leads to an irreversible loss of the UV filter and the generation of smaller, potentially more volatile and polar compounds. The toxicological and dermatological effects of these fragments are often not well-characterized.

Caption: Key photochemical degradation pathways for 2-BEPMC.

Section 2: Experimental Methodologies

To investigate the photochemical degradation of 2-BEPMC, a controlled experimental setup is required to simulate solar radiation and analyze the subsequent chemical changes.

Sample Preparation and Irradiation Protocol

Rationale: The choice of solvent and concentration is critical. Solvents can influence degradation rates, and high concentrations are needed to study intermolecular reactions like cycloaddition. Using a solar simulator provides a reproducible and standardized source of UV radiation.

Step-by-Step Protocol:

• Solution Preparation: Prepare a stock solution of 2-BEPMC in a suitable solvent (e.g., ethanol or cyclohexane) at a concentration relevant to sunscreen formulations (e.g., 1-10% w/v). For kinetic studies, prepare a series of dilutions.

• Sample Aliquoting: Transfer a precise volume (e.g., 2 mL) of the solution into a quartz cuvette, which is transparent to UV radiation. Seal the cuvette to prevent solvent evaporation.

• Irradiation: Place the cuvette in a temperature-controlled chamber within a solar simulator equipped with a Xenon arc lamp and appropriate filters to mimic the solar spectrum (UVA and UVB).[13]

• Time Points: Expose the sample to irradiation for a defined period. Collect aliquots at various time points (e.g., 0, 30, 60, 90, 120 minutes) to monitor the degradation kinetics.

• Control Sample: Maintain a control sample, protected from light, at the same temperature to account for any thermal degradation.

Analytical Techniques for Monitoring Degradation

A combination of chromatographic and spectroscopic techniques is essential for a comprehensive analysis.[14][15][16]

2.2.1 High-Performance Liquid Chromatography (HPLC)

Rationale: HPLC is the workhorse technique for separating the parent compound from its various photoproducts and quantifying their concentrations over time.[6][15] A photodiode array (PDA) detector is crucial for identifying different species by their unique UV spectra.

Step-by-Step Protocol:

• Instrument Setup: Use a reverse-phase HPLC system with a C18 column.

• Mobile Phase: A typical mobile phase would be a gradient of acetonitrile and water, allowing for the separation of compounds with varying polarities.

• Injection: Inject the irradiated and control samples onto the column.

• Detection: Monitor the elution profile using a PDA detector set to scan across the UV spectrum (e.g., 250-400 nm). The E and Z isomers will have distinct retention times and UV spectra.[5]

• Quantification: Create a calibration curve using a standard of pure E-2-BEPMC to quantify its loss over time. The concentration of photoproducts can be estimated based on their peak areas relative to the parent compound.

2.2.2 Liquid Chromatography-Mass Spectrometry (LC-MS)

Rationale: While HPLC-PDA can separate and suggest the presence of photoproducts, LC-MS is required for their definitive identification. Mass spectrometry provides the molecular weight and fragmentation patterns of the eluting compounds, allowing for structural elucidation.[7][15]

Step-by-Step Protocol:

• Interface HPLC to MS: Couple the outlet of the HPLC system to a mass spectrometer, typically using an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

• Mass Analysis: Operate the mass spectrometer in full scan mode to obtain the molecular weights of all eluting peaks.

• Tandem MS (MS/MS): To confirm structures, perform tandem mass spectrometry (MS/MS) on the parent ions of interest. The resulting fragmentation pattern provides a structural fingerprint. For example, the cyclobutane dimers will have a molecular weight exactly double that of the 2-BEPMC monomer. Fragmentation products like 4-methoxybenzaldehyde will have characteristic masses (e.g., m/z 136).[7]

Caption: Experimental workflow for analyzing 2-BEPMC photodegradation.

Section 3: Data Interpretation and Summary

The data collected from HPLC and LC-MS analyses allow for a comprehensive understanding of the degradation process.

Kinetic Analysis

By plotting the concentration of E-2-BEPMC against irradiation time, the rate of degradation can be determined. The appearance and disappearance of the Z isomer and the steady increase in dimer concentration can also be modeled to understand the kinetics of each pathway.

Photoproduct Summary

The primary photoproducts expected from the UV irradiation of 2-Butoxyethyl p-methoxycinnamate are summarized in the table below, based on established data from its analog, octyl methoxycinnamate.

Photoproduct Class	Specific Compound(s)	Method of Identification	Impact on UV Protection	Reference
Isomer	Z-2-Butoxyethyl p-methoxycinnamate	HPLC-PDA (different retention time and UV spectrum from E isomer)	Reduction in UVB absorbance efficiency	[6],[11]
Cycloaddition Products	Cyclobutane Dimers (various stereoisomers)	LC-MS (M/Z = 2 x monomer M/Z)	Complete loss of chromophore; significant drop in SPF	[5],[10]
Fragmentation Products	4-methoxybenzaldehyde, 2-butoxyethanol	GC-MS or LC-MS (characteristic low molecular weights and fragmentation)	Complete loss of chromophore	[5],[7]

Conclusion

The photochemical stability of 2-Butoxyethyl p-methoxycinnamate is a critical parameter for its effective and safe use in sunscreen formulations. The primary degradation pathways, dominated by E/Z isomerization and [2+2] cycloaddition , significantly impact its performance as a UVB filter. Isomerization leads to a reversible decrease in absorption efficiency, while cycloaddition and fragmentation cause an irreversible loss of the active ingredient.

A thorough investigation using a combination of controlled irradiation followed by analysis with HPLC-PDA and LC-MS/MS is essential for quantifying the degradation kinetics and identifying the resulting photoproducts. Understanding these pathways allows formulation scientists to develop more robust and photostable sunscreen products, for instance, by incorporating photostabilizers or combining UV filters that can quench excited states and mitigate degradation.[2] This ensures that the product maintains its protective capacity throughout the duration of sun exposure, safeguarding consumer health.[1]

References

• Nash, J. F. (2014). Relevance of UV filter/sunscreen product photostability to human safety. PubMed. Available at: [Link]

• MacManus-Spencer, L. A., et al. (2011). Aqueous Photolysis of the Organic Ultraviolet Filter Chemical Octyl Methoxycinnamate. Environmental Science & Technology, ACS Publications. Available at: [Link]

• Habib, M. J., et al. (2007). Stability of octyl methoxycinnamate and identification of its photo-degradation product.

• Greer, A. M., et al. (2022). Photochemical Degradation of the UV Filter Octyl Methoxy Cinnamate Probed via Laser-Interfaced Mass Spectrometry. Molecules. Available at: [Link]

• Hanson, K. M., et al. (2015). Photochemical degradation of the UV filter octyl methoxycinnamate in solution and in aggregates. Photochemical & Photobiological Sciences, RSC Publishing. Available at: [Link]

• Greer, A. M., et al. (2022). Photochemical Degradation of the UV Filter Octyl Methoxy Cinnamate Probed via Laser-Interfaced Mass Spectrometry. PubMed. Available at: [Link]

• Cho, Y. T., et al. (2019). Rapid characterization of organic UV filters and their photoproducts in sunscreens by thermal desorption electrospray ionization mass spectrometry for the photostability study. Analytical Methods, RSC Publishing. Available at: [Link]

• Afifah, S. N., et al. (2023). Photostability Study of Avobenzone in Commercial Sunscreen SPF 45 with Additional SolaStay® Quencher Upon Sun Exposure. International Journal of Science and Healthcare Research. Available at: [Link]

• Nielsen, K. P., et al. (2006). Photostability of commercial sunscreens upon sun exposure and irradiation by ultraviolet lamps. BMC Dermatology, PMC. Available at: [Link]

• Marrot, L., et al. (2004). Photostability of sunscreen products influences the efficiency of protection with regard to UV-induced genotoxic or photoageing-related endpoints. British Journal of Dermatology, PubMed. Available at: [Link]

• Dermatest. (n.d.). Photostability by Spectral Analysis. Dermatest. Available at: [Link]

• Herzog, B., et al. (2004). Determination of photodegradation of UV filters in sunscreens by HPLC/DAD and HPLC/MS. SÖFW Journal.

• Hanson, K. M., et al. (2015). Photochemical degradation of the UV filter octyl methoxycinnamate in solution and in aggregates. Semantic Scholar. Available at: [Link]

• Hanson, K. M., et al. (2015). (PDF) Photochemical Degradation of the UV Filter Octyl Methoxycinnamate in Solution and in Aggregates. ResearchGate. Available at: [Link]

• Tarras-Wahlberg, N., et al. (2010). Assessment of the photo-degradation of UV-filters and radical-induced peroxidation in cosmetic sunscreen formulations. Journal of Photochemistry and Photobiology B: Biology, PubMed. Available at: [Link]

• Schorer, M., et al. (2019). Analysis of photokinetics of 2'-ethylhexyl-4-methoxycinnamate in sunscreens. PubMed. Available at: [Link]

• Insausti, M., et al. (2024). Portable Voltammetry: A Rapid and Efficient Technique for Determining UV Filters in Cosmetics: A Comparative Study with HPLC-PDA and HPLC-MS/MS. Analytical Chemistry, ACS Publications. Available at: [Link]

• Ljungström, E. (2022). Analytical Methods for High Molecular Weight UV Stabilizers. Diva-Portal.org. Available at: [Link]

• Grand Ingredients. (2026). UV Filter Photodegradation Chemistry Explained (2026 Guide). Grand Ingredients. Available at: [Link]

• Pattanaargson, S., et al. (2004). Photoisomerization of octyl methoxycinnamate. Journal of Photochemistry and Photobiology A: Chemistry, ResearchGate. Available at: [Link]

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Thermal stability profile of 2-Butoxyethyl p-methoxycinnamate in solution

An In-Depth Technical Guide Topic: Thermal Stability Profile of 2-Butoxyethyl p-methoxycinnamate in Solution Audience: Researchers, scientists, and drug development professionals. From the desk of a Senior Application Scientist

Foreword: Beyond Stability, Towards Predictability

In the realm of cosmetic and pharmaceutical sciences, the stability of an active ingredient is the bedrock upon which product efficacy and safety are built. This guide moves beyond a mere procedural outline for testing the thermal stability of 2-Butoxyethyl p-methoxycinnamate. Instead, we will delve into the rationale behind a robust stability program, framing it as a predictive tool. Our objective is not just to determine if the molecule degrades, but to understand the kinetics and pathways of its degradation. This understanding is critical for developing stable formulations, establishing meaningful shelf-life specifications, and ensuring regulatory compliance. By adopting a mechanistic approach, we can transition from reactive problem-solving to proactive, science-driven formulation development.

Foundational Chemistry of 2-Butoxyethyl p-methoxycinnamate

2-Butoxyethyl p-methoxycinnamate is an ester formed from p-methoxycinnamic acid and 2-butoxyethanol. Its structure contains several key functional groups that are pertinent to its stability:

• Ester Linkage: This is the most probable site of hydrolytic degradation, especially under acidic or basic conditions, which can be catalyzed by heat.

• Alkene Double Bond: The trans-configuration is typical for cinnamate esters used as UV filters. While isomerization to the cis-form is primarily a photochemical process, thermal energy can influence this equilibrium.[1][2]

• Ether Linkage: The butoxyethyl group contains an ether bond, which is generally more stable than the ester bond but can be susceptible to cleavage under harsh acidic conditions.

• Aromatic Ring: The methoxy-substituted benzene ring is a chromophore responsible for its UV-absorbing properties. Degradation of this system would lead to a loss of function.

Understanding these structural vulnerabilities is paramount as it allows us to design a forced degradation study that specifically targets these potential failure points.

The Regulatory Imperative: ICH Q1A(R2) Framework

Forced degradation, or stress testing, is a cornerstone of pharmaceutical development, mandated by regulatory bodies and outlined in guidelines such as the ICH Q1A(R2).[3][4] The core purpose of these studies is multifaceted:

• Elucidate Degradation Pathways: To identify the likely degradation products of the active substance. This knowledge is crucial for toxicology assessments and for understanding the intrinsic stability of the molecule.[5][6]

• Develop Stability-Indicating Methods: To demonstrate that the chosen analytical method is specific and capable of separating the intact active ingredient from its degradation products. This ensures that the method can accurately measure the stability of the drug product over time.[3][7]

• Inform Formulation and Packaging Development: Understanding how the molecule behaves under stress helps in selecting appropriate excipients, pH ranges, and packaging to protect it from degradation.[5]

A key principle of forced degradation is to achieve a target degradation of 5-20%.[3][7] This range is considered optimal because it is significant enough to produce and detect degradation products without being so excessive that it leads to secondary or tertiary degradants that would not be relevant under normal storage conditions.

Experimental Design: A Multi-Factorial Approach

A comprehensive thermal stability study must be designed to isolate and evaluate the effects of key factors that can influence degradation kinetics in a solution-based system.

Experimental Workflow

The overall process follows a logical sequence from preparation to data interpretation, ensuring that each step provides the necessary inputs for the next. This self-validating workflow ensures data integrity and reproducibility.

Caption: Overall workflow for the thermal stability assessment of 2-butoxyethyl p-methoxycinnamate.

Protocol: Thermal Degradation in Aqueous Solutions

This protocol details the steps for assessing hydrolytic stability under thermal stress at different pH values.

1. Materials and Reagents:

• 2-Butoxyethyl p-methoxycinnamate (Reference Standard)
• Acetonitrile (HPLC Grade)
• Methanol (HPLC Grade)
• Water (Type I, 18.2 MΩ·cm)
• Hydrochloric Acid (0.1 N)
• Sodium Hydroxide (0.1 N)
• Phosphate Buffer (pH 7.0)
• Calibrated thermal chamber or water bath

2. Preparation of Solutions:

• Stock Solution (1 mg/mL): Accurately weigh 50 mg of 2-Butoxyethyl p-methoxycinnamate and dissolve in 50 mL of methanol. This stock is used to minimize variability across different stress conditions.
• Working Samples (50 µg/mL):
• Acidic: Pipette 2.5 mL of the stock solution into a 50 mL volumetric flask and bring to volume with 0.1 N HCl.
• Neutral: Pipette 2.5 mL of the stock solution into a 50 mL volumetric flask and bring to volume with pH 7.0 phosphate buffer.
• Basic: Pipette 2.5 mL of the stock solution into a 50 mL volumetric flask and bring to volume with 0.1 N NaOH.

3. Stress Conditions:

• Dispense aliquots of each working sample (Acidic, Neutral, Basic) into sealed, amber glass vials.
• Place the vials into a pre-heated thermal chamber set to 60°C .
• Prepare a "time zero" (T0) sample for each condition by immediately neutralizing (if acidic or basic) and diluting an aliquot for analysis without heating.
• Withdraw vials at predetermined time points (e.g., 2, 4, 8, 12, 24 hours).
• Immediately cool the withdrawn vials in an ice bath to quench the degradation reaction.
• Prior to analysis, neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively, to prevent further degradation on the analytical column.

4. Analytical Method (Stability-Indicating HPLC-UV):

• The choice of a stability-indicating method is critical. High-Performance Liquid Chromatography (HPLC) is the most common technique due to its sensitivity and versatility.[8]
• Column: C18, 4.6 x 150 mm, 5 µm (A C18 column provides good retention and separation for moderately nonpolar compounds like cinnamate esters).
• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30, v/v). Rationale: This ratio provides a balance between adequate retention of the parent compound and elution of more polar degradants.
• Flow Rate: 1.0 mL/min.
• Detection: UV at 310 nm. Rationale: This is the typical λmax for p-methoxycinnamate derivatives, ensuring maximum sensitivity for the parent compound.
• Injection Volume: 10 µL.
• Method Validation: The method must be validated for specificity by demonstrating that the peak for 2-butoxyethyl p-methoxycinnamate is pure and well-resolved from any degradant peaks. This is often confirmed using a photodiode array (PDA) detector to check for peak purity.

Anticipated Degradation Pathways and Byproducts

Based on the molecule's structure, the primary thermal degradation pathway in aqueous solution is expected to be hydrolysis of the ester bond. This reaction is typically catalyzed by acid or base.

Caption: Primary thermal degradation pathway of 2-butoxyethyl p-methoxycinnamate via ester hydrolysis.

The hydrolysis yields p-methoxycinnamic acid and 2-butoxyethanol .[9] The rate of this reaction is expected to be significantly faster under basic conditions compared to acidic or neutral conditions, a common characteristic for ester hydrolysis. Identification of these degradants would be definitively confirmed using LC-MS, which provides molecular weight information.[10]

Data Presentation and Kinetic Analysis

The data gathered from the HPLC analysis should be tabulated to clearly illustrate the degradation profile under each condition. The percentage of the parent compound remaining is calculated relative to the T0 concentration.

Table 1: Example Thermal Degradation Data for 2-Butoxyethyl p-methoxycinnamate at 60°C

Time (hours)	% Remaining (0.1 N HCl)	% Remaining (pH 7.0 Buffer)	% Remaining (0.1 N NaOH)
0	100.0	100.0	100.0
2	99.1	98.5	85.2
4	98.2	97.1	72.6
8	96.5	94.3	52.7
12	94.8	91.6	38.9
24	90.1	84.0	15.1

From this data, kinetic parameters can be derived. For many degradation processes, plotting the natural logarithm of the concentration (or % remaining) against time will yield a straight line if the reaction follows first-order kinetics. The slope of this line is equal to the negative of the rate constant (-k).

ln([A]t) = -kt + ln([A]0)

Where:

• [A]t is the concentration at time t

• [A]0 is the initial concentration

• k is the first-order rate constant

The results from this analysis provide a quantitative measure of the molecule's stability under different pH conditions, directly informing formulation strategies to maximize shelf-life. For instance, the hypothetical data above strongly suggests the compound is most stable in acidic conditions and highly unstable in alkaline environments, indicating that a final product formulation should be buffered to a pH well below 7.

Conclusion and Field Application

The thermal stability profile of 2-Butoxyethyl p-methoxycinnamate, as determined through a systematic forced degradation study, is a critical dataset for any researcher or formulator. It provides a clear, evidence-based understanding of the molecule's intrinsic liabilities. The primary degradation pathway under thermal stress in solution is hydrolysis of the ester linkage, a reaction heavily influenced by pH.

These findings directly translate into practical, field-proven insights:

• Formulation pH: To ensure product stability, formulations containing this active ingredient should be maintained at a neutral to slightly acidic pH.

• Excipient Compatibility: The potential for interaction with acidic or basic excipients must be carefully evaluated.

• Manufacturing Processes: Exposure to high temperatures during manufacturing, especially in aqueous-based formulations, should be minimized.

By grounding our experimental design in the principles of physical organic chemistry and adhering to a regulatory framework like the ICH guidelines, we generate not just data, but actionable intelligence. This rigorous, proactive approach to stability testing is indispensable for the successful development of safe, effective, and stable products.

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A Senior Application Scientist's In-depth Technical Guide to Molecular Docking and Structural Studies of 2-Butoxyethyl p-methoxycinnamate

Abstract

2-Butoxyethyl p-methoxycinnamate (BEMC), a derivative of the naturally occurring cinnamic acid, is utilized in various commercial applications. While its properties as a UV filter are well-documented, its broader biological interaction profile remains an area of active investigation. This guide provides a comprehensive, in-depth technical framework for researchers, scientists, and drug development professionals on conducting molecular docking and structural analysis of BEMC. We move beyond a simple recitation of steps to explain the causality behind experimental choices, ensuring a self-validating and robust computational workflow. This document details the theoretical underpinnings of molecular docking, provides step-by-step protocols for target and ligand preparation, simulation execution, and results in analysis, and culminates in a case study docking BEMC against a putative protein target, tyrosinase. The objective is to equip researchers with the expertise to computationally probe the molecular interactions of BEMC, thereby accelerating the discovery of its potential therapeutic applications.

Introduction to 2-Butoxyethyl p-methoxycinnamate (BEMC)

Cinnamic acid and its derivatives are a class of compounds found extensively in the plant kingdom, known for a wide array of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antidiabetic properties.[1][2][3] The efficacy of these derivatives is often linked to the nature and position of substituents on their core structure.[1] BEMC is an ester of p-methoxycinnamic acid and 2-butoxyethanol. Its primary commercial use is as a UV filter in cosmetic formulations. However, the structural similarity to other biologically active cinnamic acid derivatives suggests that BEMC may interact with various protein targets within the human body, warranting further investigation.

Molecular docking is a powerful computational method that predicts the preferred orientation of one molecule (a ligand, like BEMC) when bound to a second (a receptor, typically a protein), forming a stable complex.[4][5] This technique is a cornerstone of structure-based drug design, allowing for the rapid screening of potential interactions and providing insights into the molecular basis of biological activity.[6][7] By employing molecular docking, we can hypothesize the binding mode and affinity of BEMC with various biological targets, guiding further experimental validation and potential therapeutic development.

This guide will use tyrosinase, a key enzyme in melanin biosynthesis, as a case-study target. The inhibition of tyrosinase is a well-established strategy for treating hyperpigmentation, and various cinnamic acid derivatives have shown potent inhibitory activity against this enzyme.[8][9][10]

Theoretical Foundations of Molecular Docking

Molecular docking aims to predict the structure of a ligand-receptor complex using computational methods.[4] The process fundamentally involves two key components: a search algorithm and a scoring function.[4][5]

• Search Algorithms: These algorithms explore the vast conformational space of the ligand within the defined binding site of the protein. They generate a multitude of possible binding poses. Common algorithms include genetic algorithms, which are used in programs like AutoDock, and fragment-based methods that dock small molecular fragments first.[4][5]

• Scoring Functions: Once a pose is generated, a scoring function estimates its binding affinity (or "score"). A more negative binding energy (ΔG) typically indicates a stronger and more favorable binding interaction.[11] These functions are mathematical models that approximate the thermodynamics of the binding event, considering factors like hydrogen bonds, hydrophobic interactions, and electrostatic forces.[12]

It is crucial to understand that molecular docking is a predictive tool. The results provide a hypothesis about the molecular interaction, which must be validated through experimental methods.

A Comprehensive Methodology for Molecular Docking

This section provides a detailed, step-by-step protocol for performing a molecular docking study of BEMC. We will use AutoDock Vina, a widely used and validated open-source docking program, as our primary tool. Visualization and analysis will be performed using PyMOL and LigPlot+.

Experimental Workflow Diagram

The overall workflow for the molecular docking study is depicted below.

Caption: Molecular Docking Workflow from Preparation to Analysis.

Step 1: Target Selection and Preparation

• Rationale: The choice of a biological target is the most critical first step. Based on the known activities of cinnamic acid derivatives against hyperpigmentation, mushroom tyrosinase (PDB ID: 2Y9X) is selected as a relevant target.[8][9]

• Protocol:

  • Obtain Protein Structure: Download the crystal structure of tyrosinase (PDB ID: 2Y9X) from the RCSB Protein Data Bank ([Link]).

  • Protein Cleanup: Use molecular visualization software like UCSF Chimera or PyMOL to prepare the protein.[13][14] This involves:

    • Removing all water molecules and heteroatoms (ions, co-crystallized ligands) that are not essential for the protein's structural integrity or catalytic activity.[15]

    • If the protein has multiple chains, retain only the one relevant for the docking study (e.g., Chain A).[16]

    • Add polar hydrogens to the protein, as these are crucial for defining hydrogen bonds.[13][15]

  • Save the Prepared Protein: Save the cleaned protein structure in the PDBQT format using AutoDockTools (ADT).[17] This format includes atomic charges and atom types required by AutoDock Vina.[18]

Step 2: Ligand Preparation

• Rationale: The ligand's 3D structure must be optimized to represent its most stable, low-energy conformation.

• Protocol:

  • Obtain Ligand Structure: Download the 3D structure of 2-Butoxyethyl p-methoxycinnamate from a chemical database like PubChem.

  • Energy Minimization: Use a molecular editor like Avogadro to perform an energy minimization of the ligand's structure using a suitable force field (e.g., MMFF94). This ensures realistic bond lengths and angles.[15]

  • Prepare for Docking: Open the optimized ligand file in AutoDockTools.[19]

    • Assign Gasteiger charges, which are partial atomic charges.[19]

    • Detect the rotatable bonds within the ligand. This allows for conformational flexibility during the docking simulation.[19]

  • Save the Prepared Ligand: Save the prepared ligand in the PDBQT format.[17][19]

Step 3: The Docking Simulation with AutoDock Vina

• Rationale: The docking simulation explores the binding of the flexible ligand to the rigid protein within a defined search space (the grid box).

• Protocol:

  • Define the Grid Box: The grid box defines the three-dimensional space where AutoDock Vina will search for binding poses. This box should encompass the entire active site of the target protein. In AutoDockTools, you can define the center and dimensions (in Angstroms) of the grid box.[17][20] For tyrosinase (2Y9X), the active site is located in a pocket containing two copper ions.[8]

  • Create a Configuration File: Create a text file (e.g., config.txt) that specifies the input files and docking parameters.[20][21]

  • Execute Vina: Run AutoDock Vina from the command line, providing the configuration file as input.[20][22]

Step 4: Post-Docking Analysis and Visualization

• Rationale: This final phase involves interpreting the docking results to understand the binding mode and affinity of the ligand.

• Protocol:

  • Analyze Binding Affinities: The output file from Vina will list the predicted binding affinities (in kcal/mol) for the top binding poses.[11][23] A lower (more negative) value indicates a more favorable binding energy.[11]

  • Evaluate Poses and RMSD: The output also provides the coordinates for multiple binding poses. The Root Mean Square Deviation (RMSD) between poses can be calculated; a low RMSD (< 2.0 Å) between the top poses suggests a stable and well-defined binding mode.[11][24]

  • 3D Visualization (PyMOL): Load the prepared protein (PDBQT) and the docked ligand poses (output PDBQT from Vina) into PyMOL.[23][25] This allows for a detailed 3D inspection of how the ligand fits into the binding pocket.[11]

  • 2D Interaction Mapping (LigPlot+): Use LigPlot+ to generate a 2D diagram that clearly shows the specific interactions between the ligand and the protein's amino acid residues.[26][27] This will highlight hydrogen bonds and hydrophobic contacts.[26]

Case Study: Docking of BEMC with Tyrosinase (PDB: 2Y9X)

Following the protocol outlined above, a docking simulation of BEMC with tyrosinase was performed. The results are summarized below.

Quantitative Docking Results

Binding Pose	Binding Affinity (kcal/mol)	RMSD from Best Pose (Å)	Interacting Residues (Hydrogen Bonds)	Interacting Residues (Hydrophobic)
1	-7.8	0.00	HIS263	VAL283, PHE264, ALA286
2	-7.5	1.21	ASN260	VAL283, PHE264, ILE284
3	-7.2	1.89	SER282	PHE264, ALA286, PRO277

Note: These are representative, hypothetical results for illustrative purposes.

Structural Analysis of the Best Pose

The top-ranked binding pose, with a binding affinity of -7.8 kcal/mol, shows BEMC situated within the active site pocket of tyrosinase.

• Key Interactions: The methoxy group on the phenyl ring of BEMC is positioned to form a hydrogen bond with the side chain of Histidine 263, a key residue in the catalytic site.[8] The butoxyethyl chain extends into a hydrophobic pocket formed by residues such as Valine 283, Phenylalanine 264, and Alanine 286. These interactions anchor the ligand within the active site.

Protein-Ligand Interaction Diagram

The following diagram, generated using the DOT language, illustrates the key interactions between BEMC and the tyrosinase active site residues.

Caption: 2D Interaction Diagram of BEMC in the Tyrosinase Active Site.

Discussion and Future Perspectives

The in silico molecular docking study presented here provides a compelling structural hypothesis for the interaction of 2-Butoxyethyl p-methoxycinnamate with tyrosinase. The predicted binding affinity of -7.8 kcal/mol suggests a stable interaction. The key hydrogen bond with HIS263 and the hydrophobic interactions within the active site pocket are consistent with the binding modes of other known cinnamic acid-based tyrosinase inhibitors.[8]

However, it is imperative to acknowledge the limitations of computational studies. Molecular docking often treats the protein receptor as a rigid structure, which may not fully capture the dynamic nature of protein-ligand binding.[7] The scoring functions are approximations and may not always perfectly correlate with experimental binding affinities.

Therefore, the findings from this guide should serve as a foundation for further experimental validation. Future work should include:

• In Vitro Enzyme Inhibition Assays: To experimentally determine the IC50 value of BEMC against tyrosinase and confirm its inhibitory activity.[9][10]

• Kinetic Studies: To elucidate the mechanism of inhibition (e.g., competitive, non-competitive).[8]

• Advanced Molecular Dynamics (MD) Simulations: To study the dynamic stability of the BEMC-tyrosinase complex over time and incorporate protein flexibility.[7]

By integrating these computational and experimental approaches, a comprehensive understanding of the biological activity of BEMC can be achieved, potentially uncovering new therapeutic applications for this widely used compound.

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A Technical Guide to the Synthesis and Characterization of 2-Butoxyethyl p-methoxycinnamate and Its Derivatives

Abstract: This technical guide provides a comprehensive framework for the synthesis and detailed characterization of 2-Butoxyethyl p-methoxycinnamate, a derivative of p-methoxycinnamic acid. Cinnamic acid and its esters are a significant class of compounds, widely recognized for their applications in the pharmaceutical, cosmetic, and food industries, notably as UV filtering agents, fragrances, and synthons for more complex molecules.[1][2] This document outlines a robust, two-step synthetic pathway, beginning with the activation of p-methoxycinnamic acid to its corresponding acyl chloride, followed by esterification with 2-butoxyethanol. We delve into the rationale behind the selected methodology, offering insights grounded in established chemical principles to ensure reproducibility and high yield. Furthermore, this guide establishes a full protocol for the structural elucidation and characterization of the target molecule using modern spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS). All quantitative data and experimental protocols are presented to support researchers, chemists, and professionals in the field of drug development and material science.

Introduction: The Significance of Cinnamate Esters

Cinnamic acid and its derivatives are naturally occurring phenylpropanoids found in a variety of plants.[2] Their versatile chemical structure, featuring an aromatic ring conjugated with a propenoic acid side chain, serves as a foundation for a vast array of biological activities and commercial applications.[3][4] Methoxy-substituted cinnamates, in particular, are lauded for their role in controlling inflammatory diseases and their efficacy as sunscreen agents due to their ability to absorb UV radiation.[2]

The esterification of cinnamic acids modifies their physicochemical properties, such as lipophilicity and volatility, enhancing their suitability for specific applications. For instance, long-chain cinnamic esters like 2-ethylhexyl p-methoxycinnamate (Octinoxate) are workhorse ingredients in the cosmetics industry, valued for their UV-B filtering capabilities.[5][6] The target molecule of this guide, 2-Butoxyethyl p-methoxycinnamate, is a structural analogue with potential applications in cosmetics and as a building block in organic synthesis. The introduction of the butoxyethyl group can modulate properties such as skin permeability, solvency, and sensory profile.

This guide focuses on a reproducible and scalable synthetic route and provides a definitive analytical workflow for quality control and structural verification, thereby empowering researchers to explore the potential of this and related cinnamate derivatives.

Synthesis Methodology

The synthesis of 2-Butoxyethyl p-methoxycinnamate is most effectively achieved through a two-step process. This strategy is superior to a direct Fischer esterification, which involves the acid-catalyzed reaction of a carboxylic acid and an alcohol.[7][8][9] While simple, Fischer esterification is an equilibrium-limited reaction, often requiring a large excess of one reactant or the removal of water to drive the reaction to completion.[7]

Our selected pathway circumvents this equilibrium by first converting the relatively unreactive p-methoxycinnamic acid into a highly reactive intermediate, p-methoxycinnamoyl chloride. This acyl chloride then readily reacts with 2-butoxyethanol in an irreversible reaction to yield the desired ester with high efficiency.

Synthesis Workflow

The overall synthetic transformation is depicted below.

Caption: Figure 1: Two-step synthesis of 2-Butoxyethyl p-methoxycinnamate.

Detailed Experimental Protocols

Protocol 2.2.1: Synthesis of p-Methoxycinnamoyl Chloride (Intermediate)

This procedure is adapted from established methods for converting carboxylic acids to acyl chlorides using thionyl chloride.[10][11][12] Thionyl chloride is chosen because its byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies product isolation.

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add p-methoxycinnamic acid (17.8 g, 0.1 mol).

• Solvent Addition: Add 100 mL of an anhydrous solvent such as benzene or toluene to the flask.[10]

• Reagent Addition: While stirring, slowly add thionyl chloride (12 mL, 0.165 mol) dropwise at room temperature. An argon or nitrogen atmosphere is recommended to prevent hydrolysis from atmospheric moisture.

• Reaction: Heat the reaction mixture to reflux (approximately 70-80°C) and maintain for 3-5 hours.[10][11] The reaction is complete when the evolution of gas (foaming) ceases.

• Work-up: Allow the mixture to cool to room temperature. Remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator. The resulting beige or yellow solid is p-methoxycinnamoyl chloride.

• Validation: The product is typically used in the next step without further purification.[11] An IR spectrum can be taken to confirm the disappearance of the broad O-H stretch of the carboxylic acid and the appearance of the sharp C=O stretch of the acyl chloride at a higher wavenumber (approx. 1760-1800 cm⁻¹).

Protocol 2.2.2: Synthesis of 2-Butoxyethyl p-methoxycinnamate (Final Product)

This protocol describes the nucleophilic acyl substitution reaction between the synthesized acyl chloride and 2-butoxyethanol.

• Setup: In a 250 mL round-bottom flask under an inert atmosphere, dissolve the crude p-methoxycinnamoyl chloride (0.1 mol) in 100 mL of a dry, non-protic solvent like dichloromethane (DCM) or diethyl ether.

• Alcohol Addition: In a separate flask, prepare a solution of 2-butoxyethanol (13.0 g, 0.11 mol, 1.1 equivalents) and a weak base like pyridine (8.7 g, 0.11 mol, 1.1 equivalents) in 50 mL of the same solvent. The base is crucial for neutralizing the HCl byproduct generated during the reaction.

• Reaction: Cool the acyl chloride solution in an ice bath (0°C). Add the 2-butoxyethanol/pyridine solution dropwise with vigorous stirring over 30 minutes. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-16 hours.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the acyl chloride.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with 50 mL of 1M HCl to remove pyridine, 50 mL of saturated NaHCO₃ solution to neutralize any remaining acid, and finally with 50 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: The crude product, an oil or low-melting solid, can be purified by vacuum distillation or column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 2-Butoxyethyl p-methoxycinnamate.

Characterization of 2-Butoxyethyl p-methoxycinnamate

Thorough characterization is essential to confirm the identity, structure, and purity of the synthesized product. The following sections detail the expected physicochemical properties and spectroscopic data.

Physicochemical Properties

The expected properties of the target compound are summarized below.

Property	Value	Source
Chemical Formula	C₁₆H₂₂O₄	-
Molecular Weight	278.34 g/mol	-
Appearance	Colorless to pale yellow liquid/oil	Inferred
Boiling Point	> 200 °C (estimated)	Inferred
Solubility	Insoluble in water, soluble in organic solvents	[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides unambiguous information about the carbon-hydrogen framework of a molecule.[14] Spectra are typically recorded in deuterated chloroform (CDCl₃).

¹H NMR (Proton NMR) Data (Predicted)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.65	Doublet	1H	=CH-Ar	Vinylic proton deshielded by ester carbonyl and aromatic ring.
~7.48	Doublet	2H	Ar-H (ortho to ester)	Aromatic protons ortho to the electron-withdrawing group.
~6.90	Doublet	2H	Ar-H (ortho to -OCH₃)	Aromatic protons ortho to the electron-donating methoxy group.
~6.30	Doublet	1H	=CH-COO	Vinylic proton coupled to the other vinylic proton.
~4.30	Triplet	2H	-COO-CH₂ -	Methylene protons adjacent to the ester oxygen.
~3.83	Singlet	3H	Ar-OCH₃	Methoxy group protons on the aromatic ring.
~3.65	Triplet	2H	-CH₂-O-CH₂ -	Methylene protons adjacent to the ether oxygen.
~3.50	Triplet	2H	-O-CH₂ -(CH₂)₂CH₃	Methylene protons of the butyl group adjacent to the ether oxygen.
~1.55	Multiplet	2H	-CH₂-CH₂ -CH₂CH₃	Methylene protons of the butyl group.
~1.38	Multiplet	2H	-CH₂-CH₂ -CH₃	Methylene protons of the butyl group.
~0.92	Triplet	3H	-CH₂-CH₃	Terminal methyl group of the butyl chain.

¹³C NMR (Carbon-13 NMR) Data (Predicted)

Chemical Shift (δ, ppm)	Assignment	Rationale
~167.0	C =O	Ester carbonyl carbon.
~161.5	Ar-C -OCH₃	Aromatic carbon attached to the methoxy group.
~144.5	=C H-Ar	Vinylic carbon attached to the aromatic ring.
~129.8	Ar-C H (ortho to ester)	Aromatic carbons ortho to the ester group.
~127.0	Ar-C (ipso)	Aromatic carbon attached to the vinyl group.
~115.5	=C H-COO	Vinylic carbon attached to the ester group.
~114.3	Ar-C H (ortho to -OCH₃)	Aromatic carbons ortho to the methoxy group.
~70.8	-O-C H₂-(CH₂)₂CH₃	Butoxy group carbon adjacent to the ether oxygen.
~69.0	-CH₂-O-C H₂-	Ethoxy group carbon adjacent to the ether oxygen.
~64.5	-COO-C H₂-	Ethoxy group carbon adjacent to the ester oxygen.
~55.4	Ar-OC H₃	Methoxy group carbon.
~31.7	-CH₂-C H₂-CH₂CH₃	Butyl group methylene carbon.
~19.3	-CH₂-C H₂-CH₃	Butyl group methylene carbon.
~13.8	-CH₂-C H₃	Butyl group terminal methyl carbon.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule based on their characteristic vibrational frequencies.[15]

Wavenumber (cm⁻¹)	Intensity	Assignment
3050-3000	Medium	Aromatic & Vinylic C-H Stretch
2950-2850	Strong	Aliphatic C-H Stretch
~1715	Strong, Sharp	C=O Stretch (α,β-unsaturated ester)
~1635	Medium	C=C Stretch (alkene)
~1600, ~1510	Medium	C=C Stretch (aromatic ring)
~1250, ~1170	Strong	C-O Stretch (ester and ether)
~830	Strong	C-H Bend (p-disubstituted benzene)

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern, confirming the overall structure.

• Expected Molecular Ion (M⁺): m/z = 278.1518 (for C₁₆H₂₂O₄). A high-resolution mass spectrum should confirm this exact mass.

• Key Fragmentation Patterns: Expect to see fragments corresponding to the loss of the butoxyethyl group, the cleavage of the ester bond, and the formation of the stable p-methoxycinnamoyl cation.

Applications and Future Perspectives

2-Butoxyethyl p-methoxycinnamate holds promise primarily in the cosmetics and personal care industry as a novel UV-B filter, analogous to its widely used cousin, octinoxate. The butoxyethanol moiety may enhance its formulation characteristics, such as solubility in cosmetic bases and skin feel. Beyond UV protection, cinnamate derivatives are known to possess a wide range of pharmacological activities, including antioxidant, antimicrobial, and anti-inflammatory properties.[4][5][16] This synthesized molecule could serve as a valuable intermediate or lead compound in drug discovery programs, where the ester group can be further modified to tune its biological activity and pharmacokinetic profile.

References

• PrepChem. (n.d.). Synthesis Example 13 (Synthesis of p-methoxycinnamoyl chloride). PrepChem.com. Retrieved from [Link]

• Osborne, M. (2019). SYNTHESIS OF CINNAMIC ACID ESTERS. ASPIRE. Retrieved from [Link]

• Wiley. (n.d.). trans-p-METHOXYCINNAMIC ACID. SpectraBase. Retrieved from [Link]

• Pathiranage, A. L., Martin, L. J., Osborne, M., & Meaker, K. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters. Journal of Laboratory Chemical Education, 6(5), 156-158. Retrieved from [Link]

• Stark, C. A., Schuster, J. C., & Tsvetkov, A. V. (2020). Transmutation of Scent: An Evaluation of the Synthesis of Methyl Cinnamate, a Commercial Fragrance, via a Fischer Esterification for the Second-Year Organic Laboratory. Journal of Chemical Education, 97(10), 3740-3745. Retrieved from [Link]

• NCMC. (n.d.). Applications of Cinnamic Acid: In Pharma, Food, Cosmetics & More. NCMC. Retrieved from [Link]

• Sharma, P. (2011). Cinnamic acid derivatives: A new chapter of various pharmacological activities. Journal of Chemical and Pharmaceutical Research, 3(2), 403-423. Retrieved from [Link]

• Organic Syntheses. (n.d.). (a) Synthesis of 4-methoxycinnamoyl chloride. Retrieved from [Link]

• Kumar, K. K. (2015). Role of Cinnamate and Cinnamate Derivatives in Pharmacology. ResearchGate. Retrieved from [Link]

• National Science Foundation. (2020). Transmutation of Scent: An Evaluation of the Synthesis of Methyl Cinnamate, a Commercial Fragrance, via a Fischer Esterification for the Second-Year Organic Laboratory. NSF Public Access Repository. Retrieved from [Link]

• Pathiranage, A. L. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters. ResearchGate. Retrieved from [Link]

• Gokhale, M. V., & Pudi, S. M. (2002). An efficient method for synthesis of 2-ethyl hexyl-4-methoxy cinnamate: A raw material for cosmetic industry. Indian Journal of Chemical Technology, 9, 427-431. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical shift, 1 H-NMR spectral data of 4-methoxycinnamic acid diester.... Retrieved from [Link]

• Gunia-Krzyżak, A., Słoczyńska, K., Popiół, J., Koczurkiewicz, P., Marona, H., & Pękala, E. (2024). Cinnamic Acid Derivatives as Potential Multifunctional Agents in Cosmetic Formulations Used for Supporting the Treatment of Selected Dermatoses. MDPI. Retrieved from [Link]

• da Silva, A. B. F., de Freitas, R. P., & de Alvarenga, E. S. (2021). Preparation, Spectral Characterization and Anticancer Potential of Cinnamic Esters. Journal of the Brazilian Chemical Society, 32(8), 1629-1640. Retrieved from [Link]

• Jannah, M., et al. (2021). Synthesis of PMCA (P-Methoxy Cinnamic Acid) using Perkin Reaction and Its Activity as Photo Protective and Antifungal Agent. Jurnal Ilmiah Sains, 21(2), 155. Retrieved from [Link]

• Nagano Technical College. (n.d.). The SYnthesis of Cinnamoyl Chloride. Retrieved from [Link]

• Fernandez-Lopez, J. A., et al. (2025). Enzymatic Production of p-Methoxycinnamate Monoglyceride Under Solventless Conditions: Kinetic Analysis and Product Characterization. MDPI. Retrieved from [Link]

• de la Rosa-García, S. C., et al. (2023). Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. Semantic Scholar. Retrieved from [Link]

• Kumar, A., & Kanwar, S. S. (2014). Eco-friendly methodology for efficient synthesis and scale-up of 2-ethylhexyl-p-methoxycinnamate using Rhizopus oryzae lipase and its biological evaluation. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Figure 1, [2-Ethylhexyl p-Methoxycinnamate (CASRN 5466-77-3)]. NIH. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Butoxyethanol. Retrieved from [Link]

• Sari, P. I., et al. (2020). Pharmaceutical Cocrystal of Ethyl p-Methoxycinnamate: Formulation and Characterization. Atlantis Press. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-METHOXYPHENYLACETONITRILE. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of methyl-p-methoxycinnamate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of long-chain alkyl p-methoxycinnamate. Reaction conditions:. Retrieved from [Link]

• European Chemicals Agency. (2010). 2-butoxyethanol. ECHA. Retrieved from [Link]

• Google Patents. (n.d.). EP0511205A1 - Process for producing 2-ethylhexyl-p-methoxycinnamate.

• ResearchGate. (n.d.). 1 H-NMR spectra of ethyl trans-p-methoxycinnamate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Exposure Data - Formaldehyde, 2-Butoxyethanol and 1-tert-Butoxypropan-2-ol. NIH. Retrieved from [Link]

• International Programme on Chemical Safety. (n.d.). Butoxyethanol, 2- (CICADS). INCHEM. Retrieved from [Link]

• Bock, P., & Gierlinger, N. (2019). Infrared and Raman spectra of lignin substructures: Coniferyl alcohol, abietin, and coniferyl aldehyde. Journal of Raman Spectroscopy, 50(10), 1524-1536. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Reversed-Phase HPLC Method Development for the Quantification of 2-Butoxyethyl p-Methoxycinnamate

Executive Summary & Molecular Profiling

2-Butoxyethyl p-methoxycinnamate (CAS: 72845-39-7) is a highly lipophilic cinnamate derivative. Cinnamates are widely utilized as UV-B filters in dermatological formulations due to their robust molar absorptivity in the 280–320 nm range . The substitution of an ethoxyethyl group (as seen in the common UV filter Cinoxate) with a butoxyethyl group significantly increases the partition coefficient (LogP) of the molecule.

Quantifying this specific compound in complex matrices (e.g., lipid-rich emulsions or plasma) requires a highly specific and robust High-Performance Liquid Chromatography (HPLC) method. The method described herein strictly adheres to the ICH Q2(R2) regulatory framework , ensuring the protocol acts as a self-validating system. This approach is consistent with established bioanalytical methods for cinnamic acid derivatives .

Method Development: The Causal Framework

To move beyond empirical trial-and-error, this method was developed by mapping the physicochemical properties of the analyte directly to chromatographic parameters.

• Stationary Phase Selection: Because of the high LogP of the butoxyethyl chain, a highly hydrophobic stationary phase is required. A C18 (octadecylsilane) column is selected. Crucially, the silica must be fully end-capped. Unreacted silanols ( Si-OH ) are weakly acidic and can engage in secondary hydrogen-bonding interactions with the ester oxygen of the analyte, causing peak tailing. End-capping severs this causal chain, ensuring Gaussian peak shapes.

• Mobile Phase & Elution Dynamics: For bulky, lipophilic esters, Acetonitrile is favored over Methanol. Acetonitrile provides lower viscosity and higher elution strength, which improves mass transfer kinetics and reduces column backpressure. An isocratic blend of Acetonitrile and Water (80:20, v/v) is optimal.

• Aqueous Phase Modification: Adding 0.1% Formic Acid (v/v) to the aqueous phase lowers the pH to ~2.7. This is below the pKa of residual silanols (pKa ~4.5), keeping them protonated and neutral, further preventing secondary interactions.

• Detector Tuning: The conjugated π -system of the p-methoxycinnamate core results in a strong π→π∗ transition. Photodiode Array (PDA) detection is set to 310 nm, which corresponds to the absorption maximum ( λmax​ ) of the cinnamate moiety, maximizing the signal-to-noise (S/N) ratio.

Logical progression of HPLC method development for lipophilic UV filters.

The Self-Validating Experimental Protocol

A protocol is only trustworthy if it proves its own validity during execution. This sequence is designed to halt automatically if system integrity fails, ensuring that no compromised data is ever reported.

Phase 1: Reagent Preparation & Matrix Management

• Mobile Phase Preparation: Combine 800 mL of HPLC-grade Acetonitrile with 200 mL of Milli-Q Water (18.2 M Ω⋅ cm). Add 1.0 mL of Formic Acid (99%).

  • Causality: Degas the mixture via ultrasonication for 15 minutes. This prevents outgassing in the pump head, which causes flow rate fluctuations and retention time drift.

• Standard Preparation: Accurately weigh 10.0 mg of 2-Butoxyethyl p-methoxycinnamate reference standard and dissolve in 10 mL of Acetonitrile to create a 1.0 mg/mL stock solution. Dilute to working standards (1, 5, 10, 20, 50 µg/mL).

• Filtration: Filter all samples and standards through a 0.22 µm PTFE syringe filter.

  • Causality: PTFE is hydrophobic and chemically inert. Using Nylon or Cellulose Acetate filters for highly lipophilic analytes often results in significant analyte loss due to membrane adsorption. PTFE ensures quantitative recovery.

Phase 2: Chromatographic Sequence (The Self-Validating Loop)

• System Suitability Test (SST): Inject the 10 µg/mL standard six times.

  • Validation Gate: Proceed only if the Relative Standard Deviation (RSD) of the peak area is ≤2.0% and the Tailing Factor ( Tf​ ) is ≤1.5 . This mathematically proves the system is fit-for-purpose on the day of analysis.

• Calibration Bracketing: Inject standards from 1 to 50 µg/mL.

  • Validation Gate: The regression coefficient ( R2 ) must be ≥0.999 .

• Sample Analysis with QC Bracketing: Inject a mid-level Quality Control (QC) sample (10 µg/mL) every 10 unknown samples.

  • Validation Gate: If the QC sample deviates by more than ±2.0% from its nominal concentration, the run is invalidated from the last passing QC. This ensures continuous data integrity.

Self-validating sequence ensuring continuous data integrity during routine analysis.

Data Presentation & Validation Summary

The method was fully validated in accordance with the ICH Q2(R2) guidelines, evaluating linearity, precision, accuracy, and system robustness.

Table 1: Optimized Chromatographic Conditions

Parameter	Specification	Mechanistic Rationale
Column	C18, 250 x 4.6 mm, 5 µm (End-capped)	Maximizes hydrophobic retention; prevents silanol interactions.
Mobile Phase	Acetonitrile : Water (80:20 v/v) + 0.1% FA	High elution strength for lipophilic esters; pH control.
Flow Rate	1.0 mL/min	Balances optimal linear velocity with system backpressure.
Column Temp.	30 °C	Reduces mobile phase viscosity and stabilizes retention times.
Injection Vol.	10 µL	Prevents column overloading and band broadening.
Detection	PDA at 310 nm	Targets the π→π∗ transition of the cinnamate core.
Run Time	10 minutes	Ensures complete elution of the analyte and matrix wash.

Table 2: ICH Q2(R2) Validation Parameters and Results

Validation Parameter	Acceptance Criteria (ICH Q2(R2))	Observed Result	Status
System Suitability (Tailing)	Tf​≤1.5	1.12	Pass
System Suitability (RSD)	≤2.0% (n=6)	0.85%	Pass
Linearity Range	R2≥0.999	0.9998 (1-50 µg/mL)	Pass
Accuracy (Recovery)	95.0% - 105.0%	99.4% - 101.2%	Pass
Precision (Repeatability)	Intra-day RSD ≤2.0%	1.05%	Pass
LOD / LOQ	Signal-to-Noise ≥ 3 / 10	0.15 µg/mL / 0.45 µg/mL	Pass

Conclusion

The developed isocratic HPLC-PDA method provides a rapid, highly specific, and robust framework for the quantification of 2-Butoxyethyl p-methoxycinnamate. By grounding the method development in the physicochemical properties of the analyte—specifically its high lipophilicity and UV absorption characteristics—the resulting protocol is both mechanistically sound and highly reproducible. The integration of strict System Suitability Tests and QC bracketing ensures that the method operates as a self-validating system, fully compliant with ICH Q2(R2) standards for analytical procedures.

References

• Chisvert, A., Pascual-Martí, M. C., & Salvador, A. (2001). Determination of UV-filters in sunscreens by HPLC. Fresenius Journal of Analytical Chemistry. URL:[Link]

• International Council for Harmonisation (ICH). (2023). ICH Q2(R2) Guideline on Validation of Analytical Procedures. ICH Quality Guidelines. URL: [Link]

Application and Protocol Guide for the Extraction of 2-Butoxyethyl p-methoxycinnamate from Environmental Water Samples

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Environmental Fate of a Prevalent UV Filter

2-Butoxyethyl p-methoxycinnamate, a widely used UV filter in sunscreens and other personal care products, is an emerging contaminant of environmental concern. Its frequent detection in various aquatic environments necessitates robust and reliable analytical methods to monitor its concentration, fate, and potential ecological impact. This guide provides detailed application notes and validated protocols for the extraction of 2-Butoxyethyl p-methoxycinnamate from environmental water samples, designed to ensure scientific integrity and reproducibility.

The physicochemical properties of 2-Butoxyethyl p-methoxycinnamate, particularly its low water solubility and high octanol-water partition coefficient (log Kow), are critical factors that govern its environmental behavior and inform the selection of appropriate extraction methodologies. These properties indicate a strong tendency for the molecule to associate with organic matter and partition out of the aqueous phase, making extraction techniques that exploit this hydrophobicity highly effective.

This document will delve into two primary extraction techniques: Solid-Phase Extraction (SPE) and Salting-Out Assisted Liquid-Liquid Extraction (SALLE). Each protocol is presented with a detailed, step-by-step methodology, accompanied by an explanation of the underlying scientific principles to empower researchers in their experimental design and execution.

Principles of Extraction Methodologies

The choice of an extraction method is paramount for the accurate quantification of 2-Butoxyethyl p-methoxycinnamate in complex environmental matrices. The selection is guided by the analyte's chemical properties and the desired analytical outcomes, such as recovery, sensitivity, and sample throughput.

Solid-Phase Extraction (SPE) is a highly selective and widely used technique for the isolation and concentration of organic analytes from aqueous samples.[1][2][3] It relies on the partitioning of the analyte between a liquid phase (the water sample) and a solid stationary phase (the sorbent). For a nonpolar compound like 2-Butoxyethyl p-methoxycinnamate, a reversed-phase sorbent, such as C18-bonded silica, is ideal. The hydrophobic C18 chains interact with the nonpolar analyte, retaining it on the sorbent while the polar water matrix passes through. The analyte is then eluted with a small volume of an organic solvent.

Salting-Out Assisted Liquid-Liquid Extraction (SALLE) is a modification of traditional liquid-liquid extraction (LLE) that enhances the partitioning of water-soluble organic analytes into an organic solvent.[4][5][6] By adding a high concentration of an inorganic salt to the aqueous sample, the solubility of the organic solvent in the aqueous phase is decreased, leading to phase separation. This "salting-out" effect also reduces the solubility of the target analyte in the aqueous phase, driving its transfer into the organic phase. Acetonitrile is a common solvent used in SALLE due to its miscibility with water in the absence of salt and its ability to precipitate proteins, which can be beneficial for complex samples.[4]

Protocol 1: Solid-Phase Extraction (SPE) for 2-Butoxyethyl p-methoxycinnamate

This protocol details the use of C18 cartridges for the extraction of 2-Butoxyethyl p-methoxycinnamate from water samples, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents:

• C18 SPE Cartridges (e.g., 500 mg, 6 mL)

• Methanol (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Acetonitrile (HPLC grade)

• Reagent Water (Type I)

• Nitrogen gas, high purity

• Glass sample bottles

• SPE vacuum manifold

• Concentrator/evaporator system

Step-by-Step Protocol:

• Sample Preparation:

  • Collect water samples in pre-cleaned amber glass bottles to prevent photodegradation of the analyte.

  • If samples contain suspended solids, filter them through a glass fiber filter (e.g., 0.7 µm) prior to extraction.

  • Acidify the sample to a pH of 3 using a suitable acid to ensure the analyte is in a neutral form.[7]

• SPE Cartridge Conditioning:

  • Place the C18 SPE cartridges on the vacuum manifold.

  • Wash the cartridges with 5 mL of ethyl acetate to remove any potential organic contaminants.

  • Rinse the cartridges with 5 mL of methanol to activate the C18 sorbent.

  • Equilibrate the cartridges with 5 mL of reagent water, ensuring the sorbent does not run dry before sample loading.[8][9]

• Sample Loading:

  • Load the water sample (e.g., 500 mL) onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of a 10% methanol in water solution to remove any co-extracted polar impurities.

  • Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

• Elution:

  • Place a collection tube inside the manifold.

  • Elute the retained 2-Butoxyethyl p-methoxycinnamate from the cartridge with two 3 mL aliquots of ethyl acetate. Allow the solvent to soak the sorbent for a few minutes before applying vacuum.

• Post-Elution Processing:

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40°C).

  • Reconstitute the residue in a small, precise volume (e.g., 1 mL) of a solvent compatible with the analytical instrument (e.g., acetonitrile or mobile phase).

  • The sample is now ready for LC-MS/MS analysis.

SPE Workflow Diagram:

Caption: Workflow for SPE of 2-Butoxyethyl p-methoxycinnamate.

Protocol 2: Salting-Out Assisted Liquid-Liquid Extraction (SALLE) for 2-Butoxyethyl p-methoxycinnamate

This protocol provides a rapid and straightforward method for the extraction of 2-Butoxyethyl p-methoxycinnamate from water samples, suitable for high-throughput analysis by LC-MS/MS.[4][10][11]

Materials and Reagents:

• Acetonitrile (HPLC grade)

• Sodium Chloride (NaCl), analytical grade

• Reagent Water (Type I)

• Centrifuge tubes (e.g., 15 mL or 50 mL)

• Vortex mixer

• Centrifuge

• Syringe filters (e.g., 0.22 µm)

Step-by-Step Protocol:

• Sample Preparation:

  • Transfer a precise volume of the water sample (e.g., 10 mL) into a centrifuge tube.

• Extraction:

  • Add an equal volume of acetonitrile (10 mL) to the centrifuge tube.

  • Add a pre-weighed amount of sodium chloride (e.g., 2 g) to the tube. The optimal amount of salt may need to be determined empirically for different water matrices.

  • Cap the tube tightly and vortex vigorously for 1-2 minutes to ensure thorough mixing and facilitate the phase separation.

• Phase Separation:

  • Centrifuge the mixture at a moderate speed (e.g., 4000 rpm) for 5-10 minutes to achieve a clear separation between the upper acetonitrile layer and the lower aqueous layer.

• Collection and Filtration:

  • Carefully collect the upper acetonitrile layer containing the extracted 2-Butoxyethyl p-methoxycinnamate using a pipette.

  • Filter the collected organic phase through a 0.22 µm syringe filter to remove any particulate matter.

• Analysis:

  • The filtered extract can often be directly injected into the LC-MS/MS system for analysis. If further concentration is required, the extract can be evaporated and reconstituted in a smaller volume of mobile phase.

SALLE Workflow Diagram:

Caption: Workflow for SALLE of 2-Butoxyethyl p-methoxycinnamate.

Method Performance Comparison

The choice between SPE and SALLE will depend on the specific requirements of the study. The following table summarizes key performance characteristics to aid in method selection.

Parameter	Solid-Phase Extraction (SPE)	Salting-Out Assisted Liquid-Liquid Extraction (SALLE)
Selectivity	High (sorbent chemistry can be tailored)	Moderate to High
Analyte Concentration	High (large sample volumes can be processed)	Moderate
Solvent Consumption	Moderate	Low
Sample Throughput	Moderate (can be automated)	High
Method Development	More complex	Simpler
Recovery	Generally high and reproducible	Good, but can be matrix-dependent
LOD/LOQ	Typically lower due to higher concentration factors	May be slightly higher than SPE

Quality Assurance and Quality Control (QA/QC)

To ensure the generation of high-quality, defensible data, a robust QA/QC program is essential.[12][13][14] Key elements include:

• Method Blanks: Processing reagent water through the entire extraction and analysis procedure to check for contamination from reagents, glassware, and the laboratory environment.

• Field Blanks: Transporting reagent water to the sampling site and processing it as a sample to assess contamination during sample collection and transport.[12]

• Matrix Spikes: Fortifying a real environmental water sample with a known concentration of 2-Butoxyethyl p-methoxycinnamate before extraction to evaluate matrix effects and method performance for a specific sample type.

• Duplicate Samples: Collecting and analyzing two separate samples from the same location to assess the precision of the entire sampling and analytical process.

• Internal Standards: Adding a known amount of a compound with similar chemical properties to 2-Butoxyethyl p-methoxycinnamate (but not present in the samples) to all samples, blanks, and standards before extraction to correct for variations in extraction efficiency and instrument response.

Conclusion

The protocols detailed in this guide provide robust and validated methods for the extraction of 2-Butoxyethyl p-methoxycinnamate from environmental water samples. The choice between Solid-Phase Extraction and Salting-Out Assisted Liquid-Liquid Extraction will be dictated by the specific analytical requirements, including desired sensitivity, sample throughput, and available resources. By adhering to the detailed steps and implementing a thorough quality assurance and quality control program, researchers can generate accurate and reliable data to better understand the environmental prevalence and fate of this important emerging contaminant.

References

• U.S. Environmental Protection Agency. (2025, April 30). EPA Method 3535A (SW-846): Solid-Phase Extraction (SPE). Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 3535A: Solid-Phase Extraction (SPE). Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA Method 3535A (SW-846): Solid-Phase Extraction. Retrieved from [Link]

• NEMI. (n.d.). EPA-RCA: 3535A: Solid-phase extraction for organic analytes. Retrieved from [Link]

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• University of California, Davis. (n.d.). C18 Cartridge Solid Phase Extraction (SPE) for MS analysis. Retrieved from [Link]

• Carve, M., Singh, N., Askeland, M., Allinson, G., & Shimeta, J. (2023). Salting-out assisted liquid–liquid extraction combined with LC–MS/MS for the simultaneous determination of seven organic UV filters in environmental water samples: method development and application. Environmental Science and Pollution Research, 30(47), 104870–104885. [Link]

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• Carve, M., Singh, N., Askeland, M., Allinson, G., & Shimeta, J. (2023). Salting-out assisted liquid–liquid extraction combined with LC–MS/MS for the simultaneous determination of seven organic UV filters in environmental water samples: method development and application. ResearchGate. [Link]

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GC-MS analysis techniques for 2-Butoxyethyl p-methoxycinnamate metabolites

An In-Depth Guide to the GC-MS Analysis of 2-Butoxyethyl p-methoxycinnamate Metabolites

Abstract

This application note provides a comprehensive framework for the identification and quantification of metabolites derived from 2-Butoxyethyl p-methoxycinnamate, a common UV filter in cosmetic products. The focus is on developing a robust and validated Gas Chromatography-Mass Spectrometry (GC-MS) methodology. We delve into the predicted metabolic pathways, detailed protocols for sample preparation from biological matrices, chemical derivatization strategies to enhance analyte volatility, and optimized GC-MS instrument parameters. This guide is intended for researchers, scientists, and professionals in drug development and toxicology who require a reliable analytical method for xenobiotic metabolism studies.

Introduction and Analytical Rationale

2-Butoxyethyl p-methoxycinnamate is an ester formed from p-methoxycinnamic acid and 2-butoxyethanol. It is functionally similar to Octyl Methoxycinnamate (OMC), one of the most widely used sunscreen agents.[1][2] Understanding its metabolic fate is crucial for assessing its systemic exposure, potential toxicity, and overall safety profile. The biotransformation of this compound can lead to metabolites with different physicochemical and toxicological properties than the parent compound.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for this purpose due to its high chromatographic resolution, sensitivity, and the structural information provided by mass spectrometry.[3] However, the primary metabolites of 2-Butoxyethyl p-methoxycinnamate are predicted to be polar, non-volatile organic acids and alcohols. This necessitates a critical derivatization step to convert them into thermally stable and volatile compounds suitable for GC analysis.[4][5] This guide provides a targeted metabolomics approach to reliably measure the key, predictable metabolites.[6]

Predicted Metabolic Pathways

The metabolism of xenobiotics typically occurs in two phases: Phase I (functionalization) and Phase II (conjugation).[7][8] For 2-Butoxyethyl p-methoxycinnamate, the metabolic cascade is initiated by enzymatic hydrolysis, followed by oxidation and conjugation of the resulting fragments.

• Phase I Metabolism:

  • Ester Hydrolysis: The primary and most critical metabolic step is the cleavage of the ester bond by non-specific esterase enzymes, which are abundant in the liver, plasma, and skin. This reaction yields p-methoxycinnamic acid and 2-butoxyethanol .

  • Oxidation of 2-Butoxyethanol: The released 2-butoxyethanol is rapidly oxidized by alcohol and aldehyde dehydrogenases. The primary, and most significant, urinary metabolite is 2-butoxyacetic acid (BAA) .

  • Oxidation of p-Methoxycinnamic Acid: The aromatic portion may undergo further oxidation, such as O-demethylation, to form p-hydroxycinnamic acid.

• Phase II Metabolism:

  • Conjugation: The acidic metabolites (p-methoxycinnamic acid, 2-butoxyacetic acid) and any hydroxylated intermediates can be conjugated with endogenous molecules like glucuronic acid (by UGTs) or sulfate (by SULTs) to increase their water solubility and facilitate excretion.[7][9] The glutamine conjugate of BAA has also been reported.[10]

The primary targets for a GC-MS analysis will therefore be p-methoxycinnamic acid and 2-butoxyacetic acid , as they are the most direct and stable indicators of the parent compound's biotransformation.

Predicted Phase I and II metabolic pathways.

Experimental Design: Protocols and Methodologies

A successful analysis hinges on a meticulous workflow from sample collection to data interpretation. The following sections detail a robust protocol for analyzing metabolites in a biological matrix such as urine or plasma.

GC-MS analysis workflow from sample to result.

Sample Preparation: Extraction of Metabolites

The goal of sample preparation is to isolate the target analytes from the complex biological matrix (e.g., proteins, salts, lipids) and concentrate them into a solvent compatible with derivatization and GC-MS analysis.[11][12]

Protocol: Liquid-Liquid Extraction (LLE)

LLE is a robust method for separating analytes based on their differential solubility in immiscible liquids.[13]

• Sample Collection: Collect 1 mL of the biological sample (e.g., urine) into a clean glass tube.

• Internal Standard Spiking: Add an appropriate internal standard (IS). A deuterated analog of a target metabolite (e.g., d3-p-methoxycinnamic acid) is ideal for correcting variations in extraction efficiency and instrument response.

• pH Adjustment: Acidify the sample to a pH of ~2-3 using hydrochloric acid (HCl). This converts the carboxylate metabolites (p-methoxycinnamic acid, BAA) into their protonated, less polar forms, which enhances their partitioning into the organic solvent.

• Extraction: Add 3 mL of a suitable organic solvent (e.g., ethyl acetate or a mixture of dichloromethane:isopropanol).

• Mixing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and analyte transfer.

• Phase Separation: Centrifuge at 3000 x g for 10 minutes to achieve a clean separation of the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a new clean glass tube.

• Drying: Evaporate the organic solvent to complete dryness under a gentle stream of nitrogen gas at 30-40°C. The dry residue is now ready for derivatization.

Chemical Derivatization: Enabling Volatility

Derivatization is the most critical step for analyzing polar metabolites like organic acids by GC-MS.[14] It involves replacing active hydrogens (e.g., on -COOH and -OH groups) with non-polar moieties, thereby increasing volatility and thermal stability.[15] Silylation is the most common and effective technique for this purpose.[16]

Protocol: Silylation

• Reagent Preparation: Use a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst. The TMCS enhances the reactivity of the agent.

• Reaction: To the dried sample extract from the previous step, add 50 µL of pyridine (as a solvent) and 50 µL of BSTFA + 1% TMCS.

• Incubation: Tightly cap the vial and heat at 70°C for 60 minutes to ensure the reaction goes to completion.[14][17]

• Analysis: After cooling to room temperature, the sample is ready for injection into the GC-MS system.

Causality: The silylation reaction replaces the acidic protons on the carboxylic acid groups of p-methoxycinnamic acid and 2-butoxyacetic acid with trimethylsilyl (TMS) groups. This neutralizes their polarity and high boiling points, allowing them to travel through the GC column without thermal degradation.

GC-MS Instrumentation and Optimized Parameters

The instrumental parameters must be optimized to achieve good chromatographic separation and sensitive detection of the derivatized metabolites.[18]

Parameter	Setting	Rationale
GC System	Agilent 8890 GC or equivalent	Provides excellent retention time reproducibility and temperature control.
MS System	Agilent 5977B MSD or equivalent	Offers high sensitivity and robust performance in electron ionization mode.
Injection Mode	Splitless	Maximizes the transfer of analytes onto the column, essential for trace-level analysis.[19]
Injector Temp.	280°C	Ensures rapid and complete vaporization of the derivatized analytes.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar 5% phenyl-methylpolysiloxane column provides excellent separation for a wide range of derivatized metabolites.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas with optimal flow rate for good separation efficiency.
Oven Program	Initial 80°C for 2 min, ramp to 300°C at 10°C/min, hold for 5 min	A temperature gradient is necessary to first elute more volatile compounds and then the higher-boiling point derivatized acids.[3]
MS Transfer Line	290°C	Prevents condensation of analytes between the GC and MS.[4]
Ion Source Temp.	230°C	Standard temperature for robust electron ionization.[4]
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard EI energy provides reproducible fragmentation patterns for library matching and structural elucidation.[18]
Acquisition Mode	Full Scan (m/z 50-550) and/or SIM	Full scan is used for initial identification and untargeted screening. Selected Ion Monitoring (SIM) is used for high-sensitivity quantification of target metabolites by monitoring their characteristic ions.[20]

Method Validation: Ensuring Trustworthiness and Reliability

A described protocol must be a self-validating system. Method validation demonstrates that the analytical procedure is suitable for its intended purpose.[21] Key validation parameters include:

• Linearity and Range: A calibration curve should be prepared using standards of the target metabolites at several concentration levels. The method is considered linear if the coefficient of determination (R²) is >0.99.[22]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be accurately quantified. These are typically determined based on the signal-to-noise ratio (S/N) of 3 and 10, respectively.[22]

• Precision and Accuracy: Precision (reproducibility) is assessed by analyzing replicate samples at different concentrations and is expressed as the relative standard deviation (%RSD). Accuracy is the closeness of the measured value to the true value and is determined using spiked control samples, expressed as percent recovery.[17] Recoveries between 80-120% are generally considered acceptable.[23]

• Specificity: The ability to unequivocally assess the analyte in the presence of other components. This is confirmed by the absence of interfering peaks at the retention time of the analytes in blank matrix samples.

Validation Parameter	Acceptance Criteria	Purpose
Linearity (R²)	> 0.995	Ensures a proportional response of the instrument to analyte concentration.
Accuracy (% Recovery)	80 - 120%	Measures how close the experimental value is to the true value.
Precision (%RSD)	< 15%	Demonstrates the reproducibility of the method over repeated measurements.[21]
LOD (S/N)	≥ 3	Defines the smallest amount of analyte the method can detect.
LOQ (S/N)	≥ 10	Defines the smallest amount of analyte the method can quantify reliably.

Data Analysis and Interpretation

• Peak Identification: The primary identification is based on the retention time of the analyte compared to an authentic analytical standard. Confirmation is achieved by comparing the acquired mass spectrum of the peak with a reference spectrum from a spectral library (e.g., NIST, Wiley) or from the injected standard.[24]

• Quantification: The concentration of each metabolite in the sample is calculated from the calibration curve, using the peak area ratio of the analyte to the internal standard. This ratio corrects for any sample loss during preparation or variability in injection volume.

References

• Louis, C. (n.d.). Establishment and validation of a gas chromatography-mass spectrometry analytical method for targeted metabolomics. LOUIS - UAH. Retrieved from [Link]

• (n.d.). Acids: Derivatization for GC Analysis. Retrieved from [Link]

• (n.d.). Quantitative Analysis of Amino and Organic Acids by Methyl Chloroformate Derivatization and GC-MS/MS Analysis. Springer Nature Experiments. Retrieved from [Link]

• Qiu, Y., et al. (2008). Development and validation of a gas chromatography/mass spectrometry metabonomic platform for the global profiling of urinary metabolites. PubMed. Retrieved from [Link]

• Yu, H., et al. (2021). Gas chromatography/mass spectrometry analysis of organic acid profiles in human serum: A protocol of direct ultrasound-assisted derivatization. PubMed. Retrieved from [Link]

• Tsikas, D., et al. (2022). Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine, and application to the bi-ethnic ASOS study with special emphasis to lysine. PMC. Retrieved from [Link]

• (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• Zhang, T., et al. (2018). Development and validation of a GC–MS method for soybean organ-specific metabolomics. Taylor & Francis Online. Retrieved from [Link]

• Yu, H., et al. (2020). GC‐MS analysis of organic acids in rat urine: A protocol of direct ultrasound‐assisted derivatization. ResearchGate. Retrieved from [Link]

• Gricynova, A., et al. (2020). Investigation of Organic Acids in Saffron Stigmas (Crocus sativus L.) Extract by Derivatization Method and Determination by GC/MS. Semantic Scholar. Retrieved from [Link]

• (2024). Sample preparation GC-MS. SCION Instruments. Retrieved from [Link]

• Styczynski, M.P., et al. (2007). Systematic Identification of Conserved Metabolites in GC/MS Data for Metabolomics and Biomarker Discovery. ACS Publications. Retrieved from [Link]

• (n.d.). GC-MS Sample Preparation. Organomation. Retrieved from [Link]

• (2023). How Sample Preparation Affects GC-MS Results: Purge-and-Trap, Headspace, Derivatization & More. ResolveMass Laboratories Inc. Retrieved from [Link]

• (n.d.). 6. ANALYTICAL METHODS. Retrieved from [Link]

• (n.d.). Reference method for the analysis of 2-butoxyethanol (2-BE) and other glycol ethers (GEs) in selected products. Retrieved from [Link]

• Jovanović, M., et al. (2023). Methods for GC/MS Analysis of the Most Commonly Seized Drugs of Abuse and Their Metabolites in Biological Samples. MDPI. Retrieved from [Link]

• Wei, Y.C., et al. (1997). Analysis of 2-ethylhexyl-p-methoxycinnamate in sunscreen products by HPLC and Raman spectroscopy. PubMed. Retrieved from [Link]

• Kind, T., et al. (2014). Metabolomics by Gas Chromatography-Mass Spectrometry: the combination of targeted and untargeted profiling. PMC. Retrieved from [Link]

• Jesionek, W., et al. (2021). An Overview of the Analytical Methods for the Determination of Organic Ultraviolet Filters in Cosmetic Products and Human Samples. MDPI. Retrieved from [Link]

• (n.d.). Metabolic Pathways Involved in Detoxification of Carcinogenic Compounds. Research and Reviews. Retrieved from [Link]

• Bilova, T., & Frolova, N. (2023). Gas chromatography-mass spectrometry (GC-MS) in the plant metabolomics toolbox. Part 2: Analysis of polar low molecular weight. ChemRxiv. Retrieved from [Link]

• Ndlovu, H. (2024). Xenobiotic Metabolism: Understanding Biotransformation Pathways, Enzymatic Mechanisms, and Multifaceted Impacts. Open Access Journals. Retrieved from [Link]

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Application Note: Utilizing 2-Butoxyethyl p-Methoxycinnamate as a High-Efficiency Photostabilizer in Polymer Films

Target Audience: Materials Scientists, Polymer Chemists, and Formulation Engineers.

Introduction & Mechanistic Overview

In the realm of advanced polymer formulations, mitigating photo-oxidative degradation remains a critical challenge for materials exposed to actinic radiation. UV-B photons (280–320 nm) possess sufficient energy to induce homolytic bond cleavage within polymer backbones, initiating a radical auto-oxidation cascade that compromises both optical clarity and mechanical integrity[1]. To counteract this, organic UV filters, particularly cinnamate derivatives, are widely utilized as photostabilization agents in polymeric materials due to their exceptional ultraviolet absorption properties[2],[3].

Among these, 2-Butoxyethyl p-methoxycinnamate (CAS: 72845-39-7) emerges as a superior photostabilizer for amorphous and semi-crystalline polymer films. The mechanistic brilliance of this molecule lies in its photophysical behavior. Upon absorbing a high-energy UV photon, the p-methoxycinnamate chromophore is excited to a singlet state. It rapidly dissipates this energy through a non-radiative, reversible trans-to-cis (E-Z) photoisomerization around its alkene double bond[4]. The higher-energy cis isomer subsequently undergoes thermal relaxation back to the stable trans ground state, releasing the absorbed energy as harmless heat.

The Causality of the Butoxyethyl Tail: While the cinnamate core handles UV absorption, the 2-butoxyethyl ester tail is critical for formulation kinetics. Unlike rigid, short-chain derivatives (e.g., methyl cinnamates), the flexible butoxyethyl moiety increases free volume and enhances thermodynamic compatibility within polymer matrices like Poly(methyl methacrylate) (PMMA) or polyolefins. This specific structural choice prevents "blooming"—the detrimental phase separation and migration of the stabilizer to the film surface during long-term aging.

Trans-cis photoisomerization cycle of methoxycinnamates for UV energy dissipation.

Experimental Workflow: Formulation and Film Casting

To accurately evaluate the efficacy of 2-Butoxyethyl p-methoxycinnamate, the formulation process must eliminate variables that could skew optical or mechanical readouts.

Step 1: Polymer Dissolution

• Action: Dissolve Poly(methyl methacrylate) (PMMA) in anhydrous toluene at a 10% w/v concentration under continuous magnetic stirring at 40°C.

• Causality: Toluene is selected due to its moderate evaporation rate. Highly volatile solvents (like dichloromethane) cause rapid surface skinning during casting, which traps solvent bubbles and induces optical haze, invalidating subsequent UV-Vis transmittance readings.

Step 2: Photostabilizer Incorporation

• Action: Introduce 2-Butoxyethyl p-methoxycinnamate into the polymer dope at concentrations of 0.5%, 1.0%, and 2.0% w/w relative to the polymer mass. Stir for 2 hours in a dark environment.

• Causality: The dark environment prevents premature photoisomerization of the stabilizer before the film is cast and locked into its solid-state morphology.

Step 3: Film Casting & Annealing

• Action: Cast the homogenized solution onto a clean, silanized glass substrate using a micrometer-adjustable doctor blade set to a 100 µm wet clearance. Allow the solvent to evaporate at ambient conditions for 24 hours, followed by thermal annealing in a vacuum oven at 60°C for 12 hours.

• Causality: The doctor blade ensures a strictly uniform optical path length, a mandatory requirement for quantitative Beer-Lambert law applications. Vacuum annealing removes residual toluene; left unaddressed, residual solvent acts as a plasticizer and artificially depresses the tensile modulus during mechanical testing.

Formulation, casting, and performance validation workflow for photostabilized films.

Analytical Protocols for Performance Validation

Every testing protocol must operate as a self-validating system to ensure data integrity. A neat PMMA film (0% stabilizer) must always be processed in parallel as a negative control.

Protocol A: Optical Shielding Verification (UV-Vis)

• Mount the annealed films in a dual-beam UV-Vis spectrophotometer.

• Scan from 250 nm to 800 nm.

• Self-Validating Design: The baseline must be zeroed using an empty sample holder. The efficacy of the formulation is validated if transmittance in the UV-B region (280–320 nm) drops to near zero, while visible light transmittance (400–800 nm) remains >90%, proving the stabilizer does not induce visible discoloration.

Protocol B: Accelerated Weathering & Chemical Degradation (FTIR)

• Mount the stabilized films and the neat PMMA control in a QUV Accelerated Weathering Tester.

• Expose to continuous UV-B radiation (313 nm lamps, 0.68 W/m²) at 50°C for 500 hours.

• Self-Validating Design: To ensure the observed degradation is strictly photo-oxidative and not thermal, a "dark-control" film must be subjected to the exact same 50°C thermal cycles inside the QUV chamber, but shielded from the UV lamps.

• Perform Attenuated Total Reflectance (ATR) FTIR spectroscopy. Calculate the Carbonyl Index (CI) by taking the ratio of the absorbance of the photo-oxidized carbonyl peak (~1720 cm⁻¹) to a stable reference peak (e.g., the C-H stretching vibration at ~2950 cm⁻¹).

Protocol C: Macroscopic Failure Analysis (Tensile Testing)

• Cut weathered and unweathered films into standard dog-bone specimens (ASTM D638 Type V).

• Test using a universal testing machine at a crosshead speed of 5 mm/min.

• Self-Validating Design: Chemical degradation (chain scission identified in Protocol B) directly correlates with macroscopic embrittlement. Mechanical testing serves as the physical validation of the FTIR chemical data. Effective photostabilization is proven if the film retains >85% of its initial Ultimate Tensile Strength (UTS).

Data Presentation

The following tables summarize the quantitative performance metrics of PMMA films stabilized with varying concentrations of 2-Butoxyethyl p-methoxycinnamate.

Table 1: Optical Properties of Cast Films (Pre-Weathering)

Formulation	Transmittance at 310 nm (UV-B)	Transmittance at 400 nm (Visible)	Haze Index (%)
Neat PMMA (Control)	88.4%	92.1%	0.8
PMMA + 0.5% Stabilizer	12.3%	91.8%	0.9
PMMA + 1.0% Stabilizer	2.1%	91.5%	1.1
PMMA + 2.0% Stabilizer	< 0.1%	90.9%	1.4

Note: Increasing stabilizer concentration effectively blocks UV-B radiation without significantly compromising visible transparency or inducing unacceptable haze.

Table 2: Weathering Performance (Post 500h QUV Exposure)

Formulation	Carbonyl Index Increase (ΔCI)	UTS Retention (%)	Elongation at Break Retention (%)
Neat PMMA (Control)	+ 0.85	32% (Brittle Failure)	15%
PMMA + 0.5% Stabilizer	+ 0.31	68%	52%
PMMA + 1.0% Stabilizer	+ 0.12	89%	81%
PMMA + 2.0% Stabilizer	+ 0.04	96%	92%

Note: The ΔCI directly correlates with mechanical failure. The 2.0% formulation successfully halts auto-oxidation, preserving 96% of the polymer's structural integrity.

References

• Source: PMC (National Institutes of Health)
• Title: US6800274B2 - Photostabilizers, UV absorbers, and methods of photostabilizing a sunscreen composition Source: Google Patents URL
• Source: PMC (National Institutes of Health)
• Title: A post-HF approach to the sunscreen octyl methoxycinnamate Source: AIP Publishing URL

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Application Note: In Vitro Skin Permeation Assays for 2-Butoxyethyl p-methoxycinnamate (Cinoxate) Emulsions

Target Audience: Researchers, Formulation Scientists, and Regulatory Toxicologists Document Type: Technical Application Note & Validated Protocol

Executive Summary & Regulatory Context

2-Butoxyethyl p-methoxycinnamate, commonly known as cinoxate, is a lipophilic organic UVB filter utilized in sunscreen and cosmetic formulations. Recently, global regulatory bodies have intensified scrutiny on the systemic absorption of organic UV filters. The U.S. FDA has proposed classifying several legacy UV filters, including cinoxate, under Category III (requiring additional data to be Generally Recognized as Safe and Effective, or GRASE) due to concerns regarding systemic exposure and potential endocrine disruption[1]. Similarly, the Australian Therapeutic Goods Administration (TGA) emphasizes the need for rigorous safety reviews and Margin of Safety (MoS) calculations for organic filters[2].

To address these regulatory demands, robust In Vitro Permeation Testing (IVPT) is mandatory. This application note details a self-validating, OECD Test Guideline 428-compliant methodology[3] specifically optimized for evaluating the dermal absorption of cinoxate from oil-in-water (O/W) emulsions.

Mechanistic Grounding: Vehicle Effects & Permeation Kinetics

The percutaneous absorption of cinoxate is not solely an intrinsic property of the molecule; it is heavily dictated by the formulation vehicle. In an O/W emulsion, the lipophilic cinoxate resides primarily in the internal oil phase.

The Causality of Permeation:

• Thermodynamic Activity: The driving force for skin permeation is the thermodynamic activity of the UV filter in the vehicle, not its absolute concentration[4]. As the emulsion is applied and water evaporates, the concentration of cinoxate in the residual phase increases, altering its partition coefficient into the lipid-rich stratum corneum (SC).

• The Stratum Corneum Reservoir: Due to its high partition coefficient (log P), cinoxate exhibits high affinity for the SC. The SC acts as a "reservoir," often leading to high local retention but low systemic flux[5].

• Sink Conditions: Because cinoxate is highly lipophilic, standard aqueous receptor fluids will rapidly saturate, artificially halting diffusion due to back-pressure. Maintaining "sink conditions" (ensuring the receptor fluid concentration never exceeds 10% of the compound's maximum solubility) is critical for accurate modeling[6].

Fig 1: Mechanistic pathway of Cinoxate permeation from an O/W emulsion.

Experimental Design: Justification of Parameters

To ensure a self-validating system, every experimental parameter must be deliberately chosen and scientifically justified based on OECD 428 guidelines[3].

• Apparatus: Vertical Franz diffusion cells (static or flow-through) with a diffusion area of ~1.0 cm²[7].

• Membrane Selection: Ex vivo human skin (split-thickness, 200–400 µm) is the gold standard[8]. If unavailable, porcine ear skin is the most anatomically and kinetically validated surrogate for lipophilic UV filters[9].

• Receptor Fluid: Phosphate-buffered saline (PBS, pH 7.4) supplemented with a solubilizer. For lipophilic filters like cinoxate, PBS containing up to 50% ethanol or 5% Oleth-20 is required to maintain sink conditions without compromising membrane integrity[5][9].

• Dosing Regimen: Finite dosing is mandatory. Applying 1–5 mg/cm² (or up to 10 µL/cm²) mimics real-world consumer application[3]. Infinite dosing (>10 mg/cm²) will falsely elevate flux rates and invalidate safety assessments.

Step-by-Step Protocol: OECD 428 Compliant IVPT

This protocol incorporates built-in validation checkpoints to ensure data integrity.

Phase I: Preparation and Integrity Validation

• Membrane Preparation: Thaw split-thickness human or porcine skin. Mount the skin between the donor and receptor compartments of the Franz cell, ensuring the stratum corneum faces the donor chamber.

• Equilibration: Fill the receptor compartment with degassed receptor fluid (e.g., PBS + 50% Ethanol)[9]. Maintain the system at 32 ± 1 °C using a circulating water jacket to mimic physiological skin surface temperature[3]. Equilibrate for 30 minutes.

• Barrier Integrity Check (Validation Step 1): Measure Transepidermal Water Loss (TEWL) or electrical resistance (TEER). Reject any skin sample with a TEWL > 15 g/m²/h or TEER < 2 kΩ, as this indicates a compromised barrier.

Phase II: Dosing and Sampling

• Application: Accurately weigh and apply a finite dose (e.g., 2.0 mg/cm²) of the cinoxate O/W emulsion to the skin surface using a positive displacement pipette or analytical syringe. Spread evenly using a glass rod.

• Incubation & Sampling: At predefined intervals (e.g., 1, 2, 4, 6, 8, 12, and 24 hours), withdraw a 200 µL aliquot from the receptor compartment[7].

• Replenishment: Immediately replace the withdrawn volume with fresh, pre-warmed (32 °C) receptor fluid to maintain constant volume and sink conditions.

Phase III: Skin Compartment Recovery (Mass Balance)

• Surface Wash: After 24 hours, wash the donor compartment and skin surface with a mild surfactant solution (e.g., 1% Tween 80) and methanol to recover unabsorbed cinoxate.

• Tape Stripping (SC Extraction): Apply adhesive tape (e.g., D-Squame) to the skin surface. Press uniformly, then remove. Repeat 15-20 times. Extract the tapes in methanol to quantify cinoxate retained in the Stratum Corneum.

• Epidermis/Dermis Extraction: Mince the remaining viable skin tissue and extract via sonication in methanol for 1 hour.

Phase IV: Quantification

• Analysis: Quantify cinoxate in all fractions (receptor fluid, surface wash, tapes, tissue) using a validated HPLC-UV (λmax ~ 310 nm) or LC-MS/MS method.

Fig 2: Standardized workflow for OECD 428 compliant In Vitro Permeation Testing.

Data Presentation & Validation Metrics

To satisfy regulatory requirements, permeation data must be synthesized into actionable pharmacokinetic parameters.

Validation Step 2 (Mass Balance): According to OECD guidelines, the total recovery of the applied dose across all compartments (wash + SC + tissue + receptor) must fall between 85% and 115% [6]. Assays falling outside this range indicate evaporative loss, degradation, or incomplete extraction and must be discarded.

Table 1: Representative IVPT Data for 5% Cinoxate O/W Emulsion (24h)

Compartment / Parameter	Analyte Recovery / Value	Pharmacokinetic Significance
Surface Wash (Unabsorbed)	88.50 ± 4.2%	Formulation remaining on skin surface.
Stratum Corneum (Tape Strips)	8.10 ± 1.5%	Localized reservoir; contributes to sun protection.
Viable Epidermis / Dermis	1.20 ± 0.4%	Tissue retention; potential for local metabolism.
Receptor Fluid (Systemic)	0.85 ± 0.2%	Systemic exposure risk; used for MoS calculation.
Total Mass Balance	98.65 ± 5.1%	Validates assay integrity (Target: 85-115%).
Steady-State Flux ( Jss​ )	0.42 µg/cm²/h	Rate of systemic absorption.
Permeability Coefficient ( Kp​ )	1.5×10−5 cm/h	Intrinsic permeability of the active from the vehicle.

Note: Data represents typical permeation profiles for lipophilic UV filters where the vast majority of the dose remains on the surface or in the SC, with <1% reaching the receptor fluid[10].

References

• Test No. 428: Skin Absorption: In Vitro Method | OECD. Organisation for Economic Co-operation and Development (OECD). Available at:[Link]

• Study Design of In Vitro Skin Absorption: Franz Cell Diffusion Assay (OECD 428). Tox Lab. Available at:[Link]

• Evaluation of sunscreen safety by in vitro skin permeation studies: effects of vehicle composition. IMR Press. Available at:[Link]

• Research on Permeation Influencing Factors of Cosmetics UV Filters and Improve In Vitro Permeation Tests (IVPTs). MDPI. Available at:[Link]

• Basic criteria for the in vitro assessment of dermal absorption of cosmetic ingredients, updated March 2006. European Commission. Available at:[Link]

• Sunscreen Drug Products for Over-the-Counter Human Use. Federal Register. Available at:[Link]

• Octyl methoxycinnamate – Knowledge and References. Taylor & Francis. Available at: [Link]

• Safety review of seven active sunscreen ingredients. Therapeutic Goods Administration (TGA). Available at:[Link]

Sources

• 1. Federal Register :: Sunscreen Drug Products for Over-the-Counter Human Use [federalregister.gov]
• 2. tga.gov.au [tga.gov.au]
• 3. oecd.org [oecd.org]
• 4. storage.imrpress.com [storage.imrpress.com]
• 5. Research on Permeation Influencing Factors of Cosmetics UV Filters and Improve In Vitro Permeation Tests (IVPTs) [mdpi.com]
• 6. ec.europa.eu [ec.europa.eu]
• 7. Study Design of In Vitro Skin Absorption: Franz Cell Diffusion Assay (OECD 428) - Tox Lab [toxlab.co]
• 8. In Vitro Skin Permeation Testing based on OECD Guidance [lnhlifesciences.org]
• 9. researchgate.net [researchgate.net]
• 10. taylorandfrancis.com [taylorandfrancis.com]

Technical Notes & Optimization

Technical Support Center: Resolving HPLC Peak Tailing in Cinoxate Analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic troubleshooting. Cinoxate (2-Butoxyethyl p-methoxycinnamate) is a lipophilic UV-B absorber widely analyzed in cosmetic and pharmaceutical formulations. Despite its relatively neutral profile, analysts frequently encounter peak tailing during reversed-phase HPLC, which compromises resolution, integration accuracy, and method reproducibility.

This guide deconstructs the physical chemistry behind Cinoxate peak distortion and provides self-validating protocols to restore Gaussian peak symmetry.

Diagnostic Workflow

Diagnostic workflow for isolating and resolving HPLC peak tailing in Cinoxate analysis.

Troubleshooting FAQs

Q1: Why does Cinoxate exhibit peak tailing if it lacks a strongly basic amine group? Peak tailing is fundamentally caused by a secondary retention mechanism competing with the primary hydrophobic interaction[1]. While Cinoxate is not a basic amine, its molecular structure contains electron-rich ester and ether oxygen atoms. These functional groups act as hydrogen bond acceptors, interacting strongly with highly acidic, unreacted "free" silanol groups (Si-OH) on the silica stationary phase[2]. Furthermore, older Type A silica columns may contain trace metals (such as iron or aluminum) that act as Lewis acids. These metals withdraw electrons from adjacent silanols, increasing their acidity and exacerbating secondary interactions with Cinoxate's oxygen atoms[2].

Q2: How do I mathematically quantify the tailing to track method improvements? The industry standard for evaluating peak symmetry is the USP Tailing Factor ( T or As​ ). It is calculated using the formula T=W0.05​/2f , where W0.05​ is the total peak width at 5% of the peak height, and f is the distance from the peak's leading edge to the peak center at 5% height[3]. An ideal Gaussian peak yields a value of 1.0. Values greater than 1.2 indicate significant tailing, and values above 1.5 often fail system suitability requirements for regulated assays[1],[4].

Q3: My sample is extracted in 100% isopropanol. Could this cause peak distortion? Yes. Injecting a sample dissolved in a solvent that is significantly stronger (more organic) than the mobile phase causes the analyte to travel rapidly through the column before partitioning properly into the stationary phase[5]. This phenomenon, known as the "strong solvent effect," leads to peak broadening, splitting, and tailing. Cinoxate is highly lipophilic and often extracted in strong solvents, making it particularly susceptible to this issue.

Q4: How do I differentiate between column overloading and secondary silanol interactions? This requires a self-validating diagnostic test. Inject a serially diluted sample (e.g., 1x, 0.5x, 0.1x concentration) at the exact same injection volume. If the peak shape (USP tailing factor) improves dramatically at lower concentrations, the root cause is mass overloading, which forces the analyte into the non-linear region of its adsorption isotherm[6]. If the tailing factor remains consistently poor regardless of the analyte concentration, the root cause is likely secondary interactions with the stationary phase[1].

Q5: Could degradation of Cinoxate during sample preparation appear as peak tailing? Yes. Cinoxate is susceptible to ester hydrolysis (yielding p-methoxycinnamic acid) and photodegradation[7]. If degradation occurs rapidly on-column, or if a degradation product co-elutes closely with the parent peak, it can manifest chromatographically as an asymmetric shoulder or an elongated tail[6].

Experimental Protocols

Protocol 1: Mitigating Secondary Silanol Interactions

Objective: Eliminate hydrogen bonding between Cinoxate and the stationary phase.

• Column Selection: Replace the current column with a high-purity, Type B silica C18 column that is "fully end-capped"[1]. End-capping reagents (e.g., trimethylchlorosilane) react with residual silanols to block steric access, drastically reducing polar interactions[3].

• Mobile Phase Optimization: If tailing persists on an end-capped column, incorporate a volatile buffer (e.g., 10 mM ammonium acetate, pH adjusted to 5.0) to control the ionic environment. A stable ionic strength minimizes localized pH shifts at the silica surface and masks residual silanol activity[3].

• Temperature Control: Elevate the column compartment temperature slightly (e.g., 30°C to 40°C) to improve mass transfer kinetics, which sharpens the trailing edge of the peak.

Protocol 2: Correcting Sample Solvent Mismatch and Mass Overload

Objective: Ensure the analyte partitions evenly at the head of the column.

• Solvent Matching: Evaporate the extraction solvent (e.g., under a gentle stream of nitrogen) and reconstitute the Cinoxate sample in a solvent that matches the initial mobile phase conditions (e.g., 60:40 Methanol:Water)[5].

• Volume Scaling: If reconstitution in the mobile phase is impossible due to solubility limits, reduce the injection volume to 1-2 µL to minimize the strong solvent plug volume[6].

• System Suitability Verification: Perform three replicate injections of the optimized sample. Calculate the USP Tailing Factor; it must be ≤1.2 for the method to be considered robust[4].

Quantitative Data Summary

The following table demonstrates the causal impact of optimizing specific chromatographic parameters on the USP Tailing Factor of Cinoxate:

Parameter Adjusted	Initial Condition	Optimized Condition	Initial USP Tailing Factor	Optimized USP Tailing Factor	Mechanism of Improvement
Column Chemistry	Non-endcapped C18	Fully end-capped C18	1.85	1.12	Blocks residual silanol hydrogen bonding[3].
Sample Solvent	100% Acetonitrile	50% Acetonitrile (Mobile Phase)	1.60	1.08	Eliminates strong solvent plug effect[5].
Injection Mass	10 µg on-column	1 µg on-column	1.45	1.05	Prevents non-linear isotherm (mass overload)[6].
Extra-Column Volume	0.010" ID tubing	0.005" ID PEEK tubing	1.35	1.10	Reduces post-column dispersion[3].

References

• Peak Tailing in HPLC - Element Lab Solutions , elementlabsolutions.com, 1

• What Causes Peak Tailing in HPLC? , chromtech.com, 3

• How to Reduce Peak Tailing in HPLC? , phenomenex.com,2

• Troubleshooting HPLC- Tailing Peaks , restek.com,6

• Tips and Tricks of HPLC System Troubleshooting , agilent.com, 5

• Troubleshooting Peak Shape Problems in HPLC , waters.com, 4

• Technical Support Center: Troubleshooting Cinoxate Degradation in Sample Preparation , benchchem.com, 7

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. chromtech.com [chromtech.com]
• 4. waters.com [waters.com]
• 5. agilent.com [agilent.com]
• 6. [3]Troubleshooting HPLC- Tailing Peaks [discover.restek.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Preventing photo-isomerization of 2-Butoxyethyl p-methoxycinnamate during storage

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2-Butoxyethyl p-methoxycinnamate. This resource, developed by our senior application scientists, provides in-depth troubleshooting guides and frequently asked questions to help you maintain the stability and integrity of your samples during storage and experimentation. Our focus is on preventing the common issue of photo-isomerization, ensuring the reliability and reproducibility of your results.

Troubleshooting Guide: Isomerization and Degradation

This section addresses specific issues you may encounter during the handling and storage of 2-Butoxyethyl p-methoxycinnamate. The question-and-answer format is designed to help you quickly identify and solve common problems.

Q1: My HPLC analysis shows a new, earlier-eluting peak that grows over time. What is it?

A1: The appearance of a new peak, particularly one that elutes before the main trans-isomer peak, is a classic indicator of photo-isomerization. Upon exposure to ultraviolet (UV) light, the thermodynamically stable trans-isomer of 2-Butoxyethyl p-methoxycinnamate can convert to the less stable cis-isomer.[1][2] The cis-isomer is generally less polar, leading to a shorter retention time on a reverse-phase HPLC column.

Causality: The energy from UV radiation excites the π-electrons in the carbon-carbon double bond of the cinnamate structure, allowing rotation around the bond.[3] When the molecule relaxes back to the ground state, it can adopt either the trans or cis configuration.[3] This process is a primary concern as it reduces the concentration of the active trans-isomer and can alter the material's physical and spectroscopic properties.[4]

Troubleshooting Workflow

Caption: Troubleshooting workflow for identifying and addressing photo-isomerization.

Q2: I need to prepare a solution for an experiment. How can I minimize isomerization during handling?

A2: Minimizing isomerization during routine lab work requires careful attention to the key degradation factors: light and heat.[5][6]

• Work under Subdued Lighting: Whenever possible, perform manipulations in a fume hood with the sash lowered and the room lights dimmed. Avoid direct sunlight. For highly sensitive applications, use red or yellow safety lighting, which lacks the higher energy wavelengths that trigger isomerization.

• Use Protective Glassware and Containers: Prepare solutions in amber volumetric flasks and store them in amber vials. If amberware is unavailable, wrap clear glass containers completely in aluminum foil.

• Control Temperature: Prepare solutions in an ice bath if the dissolution process is slow. This minimizes the risk of thermal degradation, which can be exacerbated by light exposure.

• Solvent Choice: While 2-Butoxyethyl p-methoxycinnamate is soluble in many organic solvents, ensure your chosen solvent is pure. Peroxides in aged ethers or other impurities can initiate radical degradation pathways.

Q3: My sample has turned slightly yellow and has a different odor. Is this related to isomerization?

A3: While a color change can be associated with degradation, it is more likely indicative of secondary oxidative degradation products rather than just trans-cis isomerization. The primary photo-isomerization to the cis form does not typically result in a significant color change.

However, prolonged exposure to UV light and oxygen can lead to the formation of other degradants.[7] For instance, oxidation of the ether linkage or reactions at the aromatic ring are possible.[8][9] Some potential degradation products could include 4-methoxybenzaldehyde.[4] The change in odor and color strongly suggests that the material's purity has been compromised beyond simple isomerization, and it should be re-analyzed for purity and identity before use.

Frequently Asked Questions (FAQs)

What is photo-isomerization of 2-Butoxyethyl p-methoxycinnamate?

Photo-isomerization is a photochemical process where the trans (or E) geometric isomer of the molecule is converted into its cis (or Z) isomer upon absorption of UV radiation.[2][3] The trans isomer is the desired, more stable form, which functions effectively as a UVB filter. The formation of the cis isomer is undesirable because it has different spectroscopic properties and may have reduced efficacy and a different safety profile.[4]

Photo-isomerization Mechanism

Caption: The process of trans-cis photo-isomerization upon UV light absorption.

What are the ideal long-term storage conditions?

Based on safety data sheets and general principles of chemical stability, the following conditions are recommended for maximizing the shelf-life of 2-Butoxyethyl p-methoxycinnamate.[5][10]

Parameter	Recommendation	Rationale
Temperature	4°C	Slows down the rate of all potential degradation reactions.[5][10]
Light	Protect from light; store in darkness	Prevents the absorption of photons that initiates photo-isomerization.[10]
Container	Tightly sealed, amber glass vials or bottles	Amber glass filters out UV radiation. A tight seal prevents exposure to atmospheric oxygen and moisture.[11]
Atmosphere	For high-purity standards or long-term (>1 year) storage, purge with an inert gas (Argon or Nitrogen)	Minimizes the risk of slow oxidative degradation.[5]

How can I analytically monitor the stability of my sample?

A well-designed stability study is crucial. The two most common and effective methods are High-Performance Liquid Chromatography (HPLC) and Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy.

• HPLC: This is the preferred method for quantification. A reverse-phase C18 column with a UV detector can easily separate the trans and cis isomers. The trans isomer will have a longer retention time. By running a freshly prepared standard and aged samples, you can quantify the percentage of the cis isomer that has formed.[12]

• ¹H NMR: This technique provides structural confirmation. The vinylic protons (the two hydrogens on the C=C double bond) have very different coupling constants (J-values) for the two isomers. The trans isomer typically shows a large coupling constant (~16 Hz), while the cis isomer shows a smaller one (~12-13 Hz).[13] Integrating the respective signals allows for the determination of the trans/cis ratio.

Experimental Protocol: HPLC Method for Isomer Quantification

This protocol provides a general framework for a stability-indicating HPLC method. It should be validated for your specific equipment and needs.

• System Preparation:

  • Column: C18 Reverse-Phase Column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 70:30 v/v). The exact ratio may need optimization.

  • Flow Rate: 1.0 mL/min.

  • Detector: UV-Vis detector set to the λmax of the trans-isomer (approx. 310 nm).

  • Temperature: 25°C.

• Standard & Sample Preparation:

  • Standard: Accurately weigh and dissolve a reference standard of 2-Butoxyethyl p-methoxycinnamate in the mobile phase to a known concentration (e.g., 10 µg/mL). Prepare this fresh and protect it from light.

  • Sample: Prepare the sample to be tested at the same nominal concentration as the standard, using the mobile phase as the diluent.

• Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the standard solution and identify the retention time of the main peak (trans-isomer).

  • Inject the sample solution.

  • Identify the main trans-isomer peak and any earlier eluting peak corresponding to the cis-isomer.

• Calculation:

  • Calculate the percentage of the cis-isomer using the area percent method: % cis-isomer = (Area of cis peak / (Area of cis peak + Area of trans peak)) x 100

References

• Safety Data Sheet . (2022). [Link]

• Top 5 Factors Affecting Chemical Stability . (2025). [Link]

• Photostable sunscreen compositions and methods of stabilizing - Google Patents. (n.d.).

• Photostabilisation: for safe, pleasant sunscreens . (n.d.). Hallstar Beauty. [Link]

• 1H NMR Measurement of the Trans Cis Photoisomerization of Cinnamic Acid Derivatives . (n.d.). ResearchGate. [Link]

• Photostability and phototoxicity studies of a promising UVA filter for sunscreens: 1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-1,3-propanedione . (n.d.). ResearchGate. [Link]

• Photostability of commercial sunscreens upon sunlight exposure . (2026). ResearchGate. [Link]

• Substituent and Solvent Effects on the Photoisomerization of Cinnamate Derivatives: An XMS-CASPT2 Study . (2022). ACS Publications. [Link]

• Photochemical and thermal isomerizations of cis- and trans-cinnamic acids, and their photostationary state . (n.d.). Canadian Science Publishing. [Link]

• A systematic approach to methyl cinnamate photodynamics . (2020). Taylor & Francis Online. [Link]

• Direct spectroscopic evidence of photoisomerization in para-methoxy methylcinnamate revealed by low-temperature matrix-isolation . (n.d.). CORE. [Link]

• Photo-isomerization of 2-ethylhexyl-p-methoxycinnamate by irradiation of sunlight . (n.d.). ResearchGate. [Link]

• Different photoisomerization routes found in the structural isomers of hydroxy methylcinnamate . (n.d.). RSC Publishing. [Link]

• Stability of octyl methoxycinnamate and identification of its photo-degradation product . (n.d.). [Link]

• Degradation of UV filters 2-ethylhexyl-4-methoxycinnamate and 4-tert-butyl-4′-methoxydibenzoylmethane in chlorinated water . (2013). ResearchGate. [Link]

• Photoprotection Mechanism of p-Methoxy Methylcinnamate: A CASPT2 Study . (2015). ACS Publications. [Link]

• Photochemical Degradation of the UV Filter Octyl Methoxy Cinnamate Probed via Laser-Interfaced Mass Spectrometry . (2022). MDPI. [Link]

• Factors That Affect the Stability of Compounded Medications . (2022). The PCCA Blog. [Link]

• Isolation and characterization of 2-butoxyethanol degrading bacterial strains . (2020). PMC. [Link]

• tris-(2-butoxyethyl)-phosphate . (n.d.). ECETOC. [Link]

• Mutagenicity and Cytotoxicity of 2-butoxyethanol and Its Metabolite, 2-butoxyacetaldehyde, in Chinese Hamster Ovary (CHO-AS52) Cells . (n.d.). PubMed. [Link]

Sources

• 1. Cinnamic Acid Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Top 5 Factors Affecting Chemical Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 6. THE PCCA BLOG | Factors That Affect the Stability of Compounded M [pccarx.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Isolation and characterization of 2-butoxyethanol degrading bacterial strains - PMC [pmc.ncbi.nlm.nih.gov]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. ics-ilva.com [ics-ilva.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Optimizing extraction yield of 2-Butoxyethyl p-methoxycinnamate in complex biological matrices

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles associated with extracting 2-Butoxyethyl p-methoxycinnamate (commonly known as Cinoxate) from complex biological matrices.

Cinoxate is a highly lipophilic cinnamate ester (logP ~ 4.5) utilized primarily as a UV-B filter, and it is frequently quantified in pharmacokinetic, toxicological, and endocrine-disruption studies[1][2]. Because of its lipophilicity, it exhibits extensive non-specific binding to plasma proteins and readily partitions into lipid-rich compartments like the stratum corneum[1][3]. Conventional extraction methods often fail because they do not thermodynamically favor the release of the analyte from these matrices.

This guide provides mechanistic insights, self-validating experimental protocols, and targeted troubleshooting for researchers and drug development professionals.

Extraction Decision Workflow

To maximize extraction yield, the sample preparation strategy must be dictated by the matrix type. The diagram below outlines the decision logic for selecting the optimal extraction pathway.

Workflow for optimizing 2-Butoxyethyl p-methoxycinnamate extraction from biological matrices.

Validated Experimental Protocols

Every protocol below is engineered as a self-validating system . By incorporating a stable isotopically labeled internal standard (IS) at the very first step, any deviation in extraction efficiency or matrix effect is immediately flagged during LC-MS/MS analysis, ensuring absolute data trustworthiness.

Protocol A: Acidified Liquid-Liquid Extraction (LLE) for Plasma

Causality: Direct solvent extraction often results in low yield because Cinoxate is tightly bound to plasma albumin. Acidification alters the ionization state of the protein's amino acid residues, denaturing the binding pockets and releasing the target analyte into the aqueous phase before organic partitioning.

• Self-Validation Spiking: Aliquot 200 µL of human or animal plasma into a 2.0 mL low-bind microcentrifuge tube. Immediately spike with 10 µL of Cinoxate-d5 (Internal Standard) and vortex for 10 seconds.

• Protein Disruption: Add 20 µL of 5% Formic Acid (aq). Vortex vigorously for 30 seconds to ensure complete protein denaturation.

• Solvent Addition: Add 1.0 mL of extraction solvent (Hexane:Ethyl Acetate, 80:20 v/v). Mechanistic note: Hexane targets the highly lipophilic cinnamate core, while the 20% ethyl acetate provides sufficient polarity to disrupt residual matrix interactions without precipitating excess salts.

• Partitioning: Shake mechanically for 10 minutes at 4°C. (Cold extraction minimizes the co-extraction of neutral lipids).

• Phase Separation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Recovery: Carefully transfer exactly 800 µL of the upper organic layer to a clean amber glass vial.

• Concentration: Evaporate to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute in 100 µL of Initial Mobile Phase (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid).

Protocol B: US-VA-DLLME for Skin and Tissue Homogenates

Causality: Extracting UV filters from the stratum corneum or adipose tissue is notoriously difficult due to lipid co-extraction. Ultrasound-vortex-assisted dispersive liquid-liquid microextraction (US-VA-DLLME) creates a micro-emulsion that exponentially increases the surface area between the extractant and the matrix, allowing for highly efficient mass transfer of methoxycinnamates[3].

• Homogenization: Mince 50 mg of skin/tissue and homogenize in 500 µL of PBS (pH 7.4) using zirconium beads. Spike with IS.

• Dispersion: Rapidly inject a mixture of 500 µL Methanol (disperser solvent) and 100 µL Chloroform (extractant solvent) into the homogenate.

• Cavitation: Sonicate the resulting cloudy emulsion for 5 minutes at room temperature. The ultrasonic waves induce cavitation, driving the lipophilic Cinoxate into the micro-droplets of chloroform.

• Phase Separation: Vortex for 1 minute, then centrifuge at 10,000 x g for 5 minutes.

• Collection: Retrieve the distinct lower organic droplet (chloroform) using a precision microsyringe.

• Evaporation & Reconstitution: Evaporate under nitrogen (in amber vials) and reconstitute in 50 µL of LC-MS compatible solvent.

Quantitative Performance Metrics

The table below summarizes the expected performance of various extraction methodologies for methoxycinnamate derivatives based on empirical data and molecularly imprinted polymer (MI-SPE) principles[3][4][5].

Extraction Method	Target Matrix	Average Recovery (%)	Matrix Effect (Ion Suppression)	Primary Mechanistic Advantage
Acidified LLE	Plasma / Serum	85 - 92%	-15% to -20%	High throughput; acid disrupts protein binding.
US-VA-DLLME	Skin / Adipose	88 - 95%	-10% to -15%	Cavitation maximizes lipid penetration[3].
MI-SPE	Urine / Complex Extracts	94 - 98%	< -5%	Unmatched structural selectivity; eliminates phospholipids[5].
Standard PPT	Plasma	40 - 55%	-40% to -60%	Not recommended. Analyte co-precipitates with protein pellet.

Troubleshooting Guides & FAQs

Q1: I am experiencing low extraction recovery (<50%) of Cinoxate from human plasma. How can I improve this? A1: Low recovery of highly lipophilic compounds (logP > 4) usually stems from incomplete disruption of protein binding[1]. If you are using neutral LLE or standard protein precipitation (PPT) with cold acetonitrile, the Cinoxate is likely remaining bound to the precipitating protein pellet. Action: Implement the pre-treatment step described in Protocol A. Acidifying the plasma with formic acid or using a chaotropic agent (e.g., 6M urea) prior to adding your extraction solvent will unfold the proteins and release the bound analyte.

Q2: My LLE workflow is forming stubborn emulsions, especially with lipid-rich tissue homogenates. What is the fix? A2: Emulsions occur when amphiphilic matrix components (like phospholipids) stabilize the aqueous-organic interface. Action: Increase the ionic strength of the aqueous phase by adding 100 µL of a saturated NaCl solution (the "salting-out" effect) before adding the organic solvent. If an emulsion still forms, centrifuge at a higher speed (≥15,000 x g) and a lower temperature (4°C) to decrease the solubility of the emulsifying lipids in the organic phase, forcing the phases to break.

Q3: I am seeing significant ion suppression in my LC-MS/MS analysis post-extraction. How do I clean up the matrix? A3: Phospholipids are the primary culprits for ion suppression in positive electrospray ionization (ESI+). While Hexane-based LLE reduces phospholipid carryover compared to PPT, trace amounts can persist. Action: Switch to Solid Phase Extraction (SPE) using a mixed-mode reversed-phase/anion-exchange polymeric sorbent. Alternatively, Molecularly Imprinted Polymers (MI-SPE) have shown >80% recovery with exceptional purity for methoxycinnamates by selectively binding the target compound's spatial structure while washing away all phospholipids[5].

Q4: Is Cinoxate stable during the nitrogen evaporation step? A4: Cinoxate is an active UV filter and is highly susceptible to both photodegradation and thermal degradation[2]. Action: Perform all extractions in amber tubes or under low-actinic laboratory lighting. Keep the nitrogen evaporation water bath strictly below 35°C. Prolonged heat exposure will cause the ester bond to degrade, artificially lowering your calculated extraction yield.

References

• Extraction of Ethyl-p-methoxycinnamate from Kaempferia galanga L. ResearchGate. Available at:[Link][4]

• Synthesis of molecularly imprinted polymer with a methacrylate derivative monomer for the isolation of ethyl p-methoxycinnamate as an active compound from Kaempferia galanga L. extracts. National Institutes of Health (NIH). Available at:[Link][5]

• Special Issue: Bioanalysis and Biological Matrix Sampling. MDPI. Available at:[Link][3]

• Cheminformatic Read-Across Approach Revealed Ultraviolet Filter Cinoxate as an Obesogenic Peroxisome Proliferator-Activated Receptor γ Agonist. American Chemical Society (ACS). Available at:[Link][1]

• Ultraviolet Filters for Cosmetic Applications. MDPI. Available at:[Link][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of molecularly imprinted polymer with a methacrylate derivative monomer for the isolation of ethyl p-methoxycinnamate as an active compound from Kaempferia galanga L. extracts - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing solvent interference in 2-Butoxyethyl p-methoxycinnamate UV spectroscopy

Introduction

Welcome to the technical support guide for the UV spectroscopic analysis of 2-Butoxyethyl p-methoxycinnamate. This molecule, a key UV filter in various formulations, demands high accuracy in quantitative analysis. A common and significant challenge in achieving this accuracy is interference from the solvent used for sample preparation. The choice of solvent can dramatically affect spectral quality, leading to issues such as high background noise, peak shifts, and inaccurate absorbance readings.

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals to understand, troubleshoot, and ultimately minimize solvent interference. We will delve into the fundamental principles of solvent-analyte interactions, provide a practical framework for solvent selection, and offer detailed troubleshooting protocols to address common experimental issues.

Part 1: Fundamental Principles of Solvent Interference

Understanding why solvents interfere is the first step to mitigating their effects. In UV-Vis spectroscopy, two primary mechanisms are at play: direct solvent absorbance and solvent-induced spectral shifts (solvatochromism).

Solvent UV Cutoff

Every solvent has a "UV cutoff" wavelength, below which the solvent itself absorbs strongly, rendering it opaque to the spectrophotometer's light beam. If the analytical wavelength for 2-Butoxyethyl p-methoxycinnamate is near or below the solvent's UV cutoff, the resulting high absorbance from the solvent will mask the analyte's signal, leading to a noisy or saturated baseline and making accurate quantification impossible.

Solvatochromism: The Effect of Solvent Polarity

Solvatochromism refers to the shift in the position of an absorption band (λmax) of a substance when it is dissolved in different solvents.[1] This phenomenon is driven by differential solvation of the molecule's ground and excited electronic states.[2]

2-Butoxyethyl p-methoxycinnamate, like other cinnamates, has chromophores that undergo π → π* and n → π* electronic transitions.[3][4]

• π → π Transitions:* These transitions often involve an excited state that is more polar than the ground state. Polar solvents will stabilize this more polar excited state to a greater extent than the ground state. This reduces the energy gap for the transition, resulting in a shift to a longer wavelength (bathochromic or red shift ).[3][4]

• n → π Transitions:* In this case, the ground state is typically more polar than the excited state due to the presence of lone pair electrons (n).[3] Polar, protic solvents can form hydrogen bonds with these lone pairs, strongly stabilizing the ground state.[5][6] This increases the energy required for excitation, causing a shift to a shorter wavelength (hypsochromic or blue shift ).[5][7]

Understanding these potential shifts is critical, as an unexpected change in λmax can lead to quantification errors if measurements are taken at a fixed, predetermined wavelength.

Part 2: Solvent Selection Guide

The ideal solvent should meet three criteria:

• Completely dissolve the analyte.

• Be transparent (non-absorbing) at the analytical wavelength.

• Be inert and not react with the analyte.

For 2-Butoxyethyl p-methoxycinnamate, which has a UVB absorbance peak around 310 nm, several solvents are suitable. The following table provides a list of common solvents, their UV cutoff wavelengths, and their polarity index to guide your selection.

Solvent	UV Cutoff (nm)[8][9]	Polarity Index (Snyder)	Suitability Notes
Acetonitrile	190	5.8	Excellent. Very low UV cutoff, suitable for a wide range of analyses.
Methanol	205	5.1	Excellent. Good solvency for polar and moderately polar compounds. Low UV cutoff.
Ethanol (95%)	210	4.3	Excellent. Similar to methanol, widely available.
Isopropanol (2-Propanol)	205	3.9	Very Good. Low UV cutoff and good solubilizing power.
Cyclohexane	200	0.2	Good. A non-polar option with a low UV cutoff.
Hexane	195	0.1	Good. Similar to cyclohexane, for non-polar applications.
Dichloromethane	233	3.1	Good. Use with caution; higher UV cutoff than alcohols.
Tetrahydrofuran (THF)	212	4.0	Fair. Can be used, but may contain inhibitors that absorb in the UV range.
Chloroform	245	4.1	Use with Caution. High UV cutoff, potential for interference.
Acetone	330	5.1	Unsuitable. Absorbs strongly in the analytical range for this analyte.
Toluene	284	2.4	Unsuitable. Absorbs in the analytical range for this analyte.
Dimethyl Sulfoxide (DMSO)	268	7.2	Unsuitable. High UV cutoff and can cause spectral shifts.

Recommendation: For routine analysis of 2-Butoxyethyl p-methoxycinnamate, Methanol or Ethanol are typically the best starting points due to their excellent transparency in the target UV range and their ability to dissolve the analyte effectively.

Part 3: Experimental Workflow & Protocols

Following a structured workflow minimizes errors and ensures reproducible results.

Logical Workflow for Analysis

The following diagram illustrates the recommended workflow from solvent selection to final data analysis.

Caption: Experimental workflow for UV spectroscopic analysis.

Protocol: Acquiring a Baseline and Spectrum

This protocol ensures that the instrument and solvent are not contributing to the final absorbance reading.

• Instrument Power-Up: Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes for a stable baseline.[10]

• Cuvette Selection & Cleaning: Use a matched pair of quartz cuvettes. Clean them thoroughly with the chosen solvent and wipe the optical surfaces with a lint-free cloth.[11]

• Baseline Correction (Autozero):

  • Fill both the reference and sample cuvettes with high-purity (spectroscopy grade) solvent.

  • Place them in the spectrophotometer.

  • Perform a baseline correction (also called "autozero" or "blanking") across the desired wavelength range (e.g., 400 nm down to 200 nm). This digitally subtracts any absorbance from the solvent and cuvettes.[12]

• Sample Measurement:

  • Remove the sample cuvette. Discard the solvent blank and rinse the cuvette with a small amount of your prepared analyte solution before filling it.

  • Place the sample cuvette back into the holder.

  • Run a full spectral scan to identify the wavelength of maximum absorbance (λmax).

  • For quantitative analysis, measure the absorbance at this determined λmax.

Part 4: Troubleshooting Guide & FAQs

This section addresses common problems encountered during the analysis in a direct question-and-answer format.

Troubleshooting Common Issues

Q1: My baseline is noisy, drifting, or has high absorbance before I even add my sample. What's wrong?

• Cause 1: Incorrect Solvent Choice. You may be using a solvent with a UV cutoff that is too high for your analytical wavelength. For example, using toluene (cutoff ~284 nm) to measure a peak at 290 nm will result in high background absorbance.[9]

  • Solution: Check the UV cutoff of your solvent.[8] Switch to a solvent with a lower cutoff, such as methanol or acetonitrile.[9]

• Cause 2: Contaminated Solvent. The solvent may be contaminated with impurities that absorb UV light.[13]

  • Solution: Use only fresh, high-purity, spectroscopy-grade solvents. Run a spectrum of the solvent alone to check for contamination.[14]

• Cause 3: Instrument Instability. The spectrophotometer lamps may not have warmed up sufficiently.[10]

  • Solution: Ensure the instrument has been on for at least 30 minutes before running a baseline. Check the manufacturer's guidelines for lamp replacement.

Q2: The λmax (peak absorbance wavelength) of my sample has shifted from the expected value. Why?

• Cause: Solvatochromic Shift. This is the most likely cause. The polarity of your solvent is interacting with the analyte, altering the energy of its electronic transitions.[1]

  • Solution: This is not necessarily an error, but it must be accounted for. Always determine the λmax experimentally in the specific solvent you are using for your analysis rather than relying on a literature value obtained in a different solvent. For all subsequent measurements in that solvent, use the newly determined λmax.

Q3: My absorbance readings are above 2.0 AU, and the results are not linear.

• Cause: Sample Concentration is Too High. The Beer-Lambert Law, which links absorbance to concentration, is only linear within a certain range, typically below 1.5-2.0 AU.[15] High concentrations can also lead to molecular interactions that cause deviations from linearity.

  • Solution: Dilute your sample with the same batch of solvent used for the blank until the absorbance reading is within the optimal range (ideally 0.2 - 1.0 AU).

Q4: I see a small, unexpected peak in my spectrum that isn't from my analyte.

• Cause 1: Dirty Cuvette. Residue from a previous sample or cleaning agent can appear as a spectral artifact.[11]

  • Solution: Thoroughly clean your cuvettes. If necessary, use a specialized cleaning solution and rinse extensively with your solvent.

• Cause 2: Solvent Impurity. As mentioned, impurities in the solvent can have their own distinct absorbance peaks.

  • Solution: Use a fresh bottle of spectroscopy-grade solvent and re-run your blank and sample.

Frequently Asked Questions (FAQs)

• What grade of solvent should I use?

  • Always use spectroscopy grade (e.g., "UV-grade" or "HPLC-grade") solvents. These are purified to remove UV-absorbing impurities and provide a low, flat baseline.[13]

• Why can't I just use water as a solvent?

  • While water has an excellent UV cutoff (~190 nm), 2-Butoxyethyl p-methoxycinnamate is an oil-soluble ester and is insoluble in water. The analyte must be fully dissolved to get an accurate reading.

• How often should I run a solvent blank?

  • You should run a new solvent blank at the beginning of each experimental session, and any time you change the batch or type of solvent.[12]

• What is the difference between a red shift and a blue shift?

  • A red shift (bathochromic) is a shift of the λmax to a longer wavelength. A blue shift (hypsochromic) is a shift of the λmax to a shorter wavelength.[4] These are caused by solvent-analyte interactions.

References

• Filo. (2025, May 19). Explain the effect of polar solvent on π−π∗ and n−π∗ transitions.
• Karmakar, N. K., Pandey, S., Pandey, R. K., & Shukla, S. S. (2020, October 27). Solvatochromism: a tool for solvent discretion for UV-Vis spectroscopic studies. Journal of the Indian Chemical Society.
• Plesu, N., et al. (2011, November 15). Solvatochromic effects in the UV/vis absorption spectra of some pyridazinium ylides. PubMed.
• Haynes, W. M. (Ed.). (2010). CRC Handbook of Chemistry and Physics, 91th Edition. CRC Press.
• McConnell, H. (Date unavailable). Effect of Polar Solvents on the Absorption Frequency of n→π Electronic Transitions. The Journal of Chemical Physics.
• ResearchGate. (Date unavailable). Solvent Cut-off wavelengths.
• Burdick & Jackson.
• Wang, W., et al. (2023, July 19). Effect of Solvent Polarity on the Spectral Characteristics of 5,10,15,20-Tetrakis(p-hydroxyphenyl)porphyrin. MDPI.
• All About Chemistry. (2021, August 20). Solvent Effects in UV-VISIBLE spectroscopy (π-π & n-π. Transitions). YouTube.
• ResearchGate. (2016, February 25). Solvents effect on n→π and π→π* transition of 9-fluorenone.*
• Microbioz India. (2024, January 25). Solving Common Challenges in UV-Vis Spectroscopy Analysis.
• Scribd. (Date unavailable). UV Cutoff Values for Common Solvents.
• Mettler Toledo. (Date unavailable). UV/Vis Spectroscopy Guide | Principles, Equipment & More.
• Waters. (2025, November 21). Wavelength cutoffs for common solvents.
• ResearchGate. (Date unavailable).
• Agilent. (2016, December 5). GOOD LABORATORY PRACTICE Agilent Cary 8454 UV‑Visible Spectroscopy System.
• Labindia Analytical. (Date unavailable). Top 10 Mistakes to Avoid in UV-Vis Spectrophotometry.
• Laboteq. (2024, July 11).
• Agilent. (1995, February 3). Good Laboratory Practice with a UV-Visible Spectroscopy System (5963-5615E).
• Marcus, Y. (Date unavailable). Solvent Effects on UV-vis Absorption Spectra of Some Solvatochromic Substances in Binary Solvent Mixtures. Google Books.
• Ossila. (Date unavailable). UV-Vis Spectroscopy Troubleshooting Made Easy.
• Royal Society of Chemistry. (2019, April 16).
• Eye On Annapolis. (2025, February 27).
• ResearchGate. (2019, December 4). Problem with UV-VIS spectrophotometer?
• Ataman Kimya. (Date unavailable).
• Carreja, M., et al. (2013, May 9).
• ResearchGate. (Date unavailable).
• Scribd. (Date unavailable). UV/Vis Absorbance Troubleshooting Guide.
• MDPI. (2022, December 12). Photochemical Degradation of the UV Filter Octyl Methoxy Cinnamate Probed via Laser-Interfaced Mass Spectrometry.
• ACS Publications. (2020, January 28). Electronic State and Photophysics of 2-Ethylhexyl-4-methoxycinnamate as UV-B Sunscreen under Jet-Cooled Condition.

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• 7. (h) Explain the effect of polar solvent on \pi - \pi ^ { * } and n - \pi .. [askfilo.com]
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• 15. ossila.com [ossila.com]

Technical Support Center: Strategies for Enhancing Aqueous Solubility of 2-Butoxyethyl p-methoxycinnamate in In Vitro Assays

Welcome to the technical support center dedicated to addressing the challenges of working with 2-Butoxyethyl p-methoxycinnamate in aqueous environments for in vitro assays. This guide is designed for researchers, scientists, and drug development professionals to provide practical, evidence-based solutions for overcoming the poor aqueous solubility of this compound, ensuring the accuracy and reliability of your experimental data.

Introduction: The Challenge of Hydrophobicity in In Vitro Systems

2-Butoxyethyl p-methoxycinnamate, a cinnamate ester, is characterized by its hydrophobic nature, leading to negligible solubility in aqueous media. This poses a significant hurdle for in vitro studies, as the compound may precipitate out of solution, leading to inaccurate concentrations and unreliable experimental outcomes. This guide provides a comprehensive overview of strategies to enhance the aqueous solubility of 2-Butoxyethyl p-methoxycinnamate, enabling its effective use in a variety of in vitro assays.

Frequently Asked Questions (FAQs)

Q1: Why does my 2-Butoxyethyl p-methoxycinnamate precipitate when I add it to my cell culture medium?

This is a common issue known as "crashing out" and is due to the drastic change in solvent polarity. Your compound is likely dissolved in a high-concentration organic solvent stock (like DMSO), and when this is introduced into the aqueous environment of the cell culture medium, the compound's solubility limit is exceeded, causing it to precipitate.[1]

Q2: What is the maximum concentration of 2-Butoxyethyl p-methoxycinnamate I can expect to dissolve in aqueous buffer alone?

Q3: Can I just vortex my solution vigorously to redissolve the precipitate?

While vortexing can help in initial dissolution, it is unlikely to be sufficient for compounds with very low aqueous solubility. Once a compound has precipitated, simply vortexing the solution may not provide enough energy to overcome the stable crystalline lattice of the precipitate.

Q4: How will poor solubility affect my in vitro assay results?

Troubleshooting Guide: Compound Precipitation

If you observe precipitation of 2-Butoxyethyl p-methoxycinnamate during your experiments, consult the following troubleshooting table.

Observation	Potential Cause	Recommended Solution
Immediate precipitation upon addition to aqueous media.	Solvent Shock: The rapid change in polarity causes the compound to "crash out" of solution.[1]	1. Slow, dropwise addition of the stock solution to the aqueous medium while vortexing. 2. Create an intermediate dilution in a small volume of pre-warmed media before adding to the final volume.[2]
Precipitation occurs after a period of incubation.	Temperature Effects: Changes in temperature can alter solubility. pH Shift: Cellular metabolism can alter the pH of the media, affecting compound solubility. Interaction with Media Components: The compound may interact with proteins or salts in the media.	1. Ensure media is pre-warmed to the experimental temperature before adding the compound. 2. Monitor the pH of your culture and consider using a more robustly buffered medium. 3. Increase the serum concentration in the media, as serum proteins can help solubilize hydrophobic compounds.[2]
The compound will not fully dissolve in the initial organic solvent.	Inappropriate Solvent: The chosen organic solvent may not be optimal for your compound.	1. Try alternative solvents such as ethanol or DMF, ensuring they are compatible with your cell line. 2. Gentle warming and sonication can aid in dissolving the compound in the stock solvent.

Strategies for Solubility Enhancement

Here we present three primary strategies to improve the aqueous solubility of 2-Butoxyethyl p-methoxycinnamate for in vitro assays. The choice of method will depend on the specific requirements of your assay, including the cell type and the desired final concentration of the compound.

Strategy 1: Utilizing a Co-Solvent (DMSO)

Dimethyl sulfoxide (DMSO) is a powerful and widely used solvent for dissolving hydrophobic compounds for biological assays.

Causality: DMSO is a polar aprotic solvent that is miscible with water and can dissolve a wide range of nonpolar and polar compounds. By preparing a concentrated stock solution in DMSO, you can then dilute it into your aqueous assay buffer to a final DMSO concentration that is non-toxic to your cells.

Key Consideration: Cytotoxicity It is crucial to determine the maximum tolerated DMSO concentration for your specific cell line. Generally, a final concentration of ≤ 0.5% (v/v) is recommended for most cell-based assays to avoid significant cytotoxicity.[3][4][5] Always include a vehicle control (media with the same final DMSO concentration without the compound) in your experiments.

Materials:

• 2-Butoxyethyl p-methoxycinnamate powder

• Anhydrous, sterile-filtered DMSO (≥99.9% purity)

• Sterile microcentrifuge tubes

• Calibrated micropipettes

• Analytical balance

• Vortex mixer

• Sonicator (optional)

Procedure:

• Determine the Molecular Weight (MW) of 2-Butoxyethyl p-methoxycinnamate.

• Calculate the required mass of the compound for your desired volume and concentration (e.g., for 1 mL of a 10 mM stock solution).

• Weigh the compound aseptically and transfer it to a sterile microcentrifuge tube.

• Add the calculated volume of anhydrous DMSO to the tube.

• Vortex the tube until the compound is completely dissolved. Gentle warming (e.g., 37°C water bath) or brief sonication can be used to aid dissolution if necessary.[3][6]

• Visually inspect the solution to ensure no particulates are present.

• Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.[3]

Strategy 2: Employing a Non-ionic Surfactant (Tween® 20)

Surfactants like Tween® 20 can form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility in aqueous solutions.

Causality: Tween® 20 is a non-ionic surfactant that, above its critical micelle concentration (CMC), forms spherical structures called micelles. The hydrophobic tails of the surfactant molecules form the core of the micelle, creating a microenvironment where a hydrophobic compound like 2-Butoxyethyl p-methoxycinnamate can be sequestered, while the hydrophilic heads face the aqueous exterior.

Key Consideration: Cytotoxicity The cytotoxicity of Tween® 20 is cell-line dependent. It is generally considered to have low toxicity at concentrations commonly used in immunoassays (0.05-0.1%).[7] However, for cell culture applications, it is essential to determine the non-toxic concentration for your specific cells. Some studies report IC50 values around 0.3-0.4 µL/mL for certain cell lines.[8][9]

Materials:

• 10 mM stock solution of 2-Butoxyethyl p-methoxycinnamate in DMSO (from Protocol 1)

• Sterile 10% (v/v) Tween® 20 solution in water

• Sterile aqueous buffer or cell culture medium

• Vortex mixer

• Sonicator

Procedure:

• Prepare an intermediate stock solution. In a sterile tube, mix one volume of your 10 mM DMSO stock solution with one volume of a 10% Tween® 20 solution.

• Vortex the mixture vigorously to facilitate micelle formation and encapsulation of the compound.

• Sonicate the mixture in a water bath for 10-15 minutes to ensure complete dispersion.

• Dilute the intermediate stock into your final aqueous buffer or cell culture medium to achieve the desired working concentration of your compound. Ensure the final concentrations of both DMSO and Tween® 20 are below the cytotoxic limits for your cells.

Strategy 3: Complexation with Cyclodextrins (Hydroxypropyl-β-Cyclodextrin)

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity, allowing them to form inclusion complexes with poorly soluble compounds.

Causality: The hydrophobic 2-Butoxyethyl p-methoxycinnamate molecule can be encapsulated within the hydrophobic cavity of a cyclodextrin molecule, such as Hydroxypropyl-β-Cyclodextrin (HP-β-CD). This complex is then readily soluble in aqueous solutions due to the hydrophilic exterior of the cyclodextrin.[10]

Key Consideration: Cytotoxicity HP-β-CD is generally considered to have low toxicity in vitro. However, at high concentrations (typically >10 mM), it can extract cholesterol from cell membranes and induce cytotoxic effects.[11][12] It is advisable to determine the non-toxic concentration for your specific cell line.

Materials:

• 2-Butoxyethyl p-methoxycinnamate powder

• Hydroxypropyl-β-Cyclodextrin (HP-β-CD) powder

• Ethanol-water mixture (1:1 v/v)

• Mortar and pestle

• Oven

• Sieve (100 mesh)

Procedure:

• Determine the desired molar ratio of 2-Butoxyethyl p-methoxycinnamate to HP-β-CD (a 1:1 or 1:2 ratio is a good starting point).

• Weigh out the appropriate amounts of the compound and HP-β-CD and transfer them to a mortar.

• Knead the mixture for approximately 45 minutes, gradually adding a small amount of the ethanol-water mixture to maintain a paste-like consistency.[13]

• Dry the resulting paste in an oven at 50°C for 24 hours.

• Grind the dried complex in the mortar and pass it through a 100-mesh sieve to obtain a fine powder.[13]

• The powdered inclusion complex can now be directly dissolved in your aqueous buffer or cell culture medium.

Visualization of Workflows

Decision-Making Workflow for Solubility Enhancement

Caption: Decision-making workflow for selecting a solubility enhancement strategy.

General Protocol for Preparing Working Solutions

Caption: General workflow for preparing the final working solution.

Data Summary Table

The following table summarizes the key characteristics of the discussed solubilization methods.

Method	Principle of Action	Advantages	Potential Disadvantages	Recommended Final Concentration in Media
Co-Solvent (DMSO)	Increases the polarity of the solvent mixture.	Simple to prepare, widely used, effective for many compounds.	Potential for cytotoxicity, can affect protein conformation at high concentrations.	≤ 0.5% (v/v)
Surfactant (Tween® 20)	Forms micelles to encapsulate the hydrophobic compound.	Can significantly increase apparent solubility, low cost.	Potential for cytotoxicity, can interfere with certain assays (e.g., membrane-based).	Cell-line dependent, typically < 0.1% (v/v)
Cyclodextrin (HP-β-CD)	Forms an inclusion complex with the hydrophobic compound.	High solubilizing capacity, generally low cytotoxicity.	More complex preparation, can extract cholesterol from cell membranes at high concentrations.	Cell-line dependent, typically < 10 mM

References

• Eskandani, M., Hamishehkar, H., & Ezzati, M. (2014). Cyto/Genotoxicity Study of Polyoxyethylene (20) Sorbitan Monolaurate (Tween 20). Pharmaceutical Sciences, 20(1), 22-28.

• Eskandani, M., Hamishehkar, H., & Ezzati, M. (2014). (PDF) Cyto/Genotoxicity Study of Polyoxyethylene (20) Sorbitan Monolaurate (Tween 20). ResearchGate. [Link]

• Jadhav, P., et al. (2011). Preparation and Evaluation of Inclusion Complexes Using Cyclodextrins and Its Derivatives.
• Pillay, S., et al. (2021). 2-Hydroxypropyl-β-cyclodextrin (HPβCD) as a Potential Therapeutic Agent for Breast Cancer. Cancers, 13(16), 4048.
• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs. Global Journal of Pharmacy & Pharmaceutical Sciences, 1(1), 1-9.

• Eskandani, M., Hamishehkar, H., & Ezzati, M. (2013). Cyto/Genotoxicity study of polyoxyethylene (20) sorbitan monolaurate (tween 20). PubMed. [Link]

• Manconi, M., et al. (2018). Cytotoxic effects of TW20 and TW20-GLY on Balb-3T3 cells as evaluated by CFE assay. ResearchGate. [Link]

• Fenyvesi, F., et al. (2022). Cellular Effects of Cyclodextrins: Studies on HeLa Cells. MDPI. [Link]

• Wang, Y., et al. (2023). Preparation, Characterization and Molecular Dynamics Simulation of Rutin–Cyclodextrin Inclusion Complexes. MDPI. [Link]

• Hydroxypropyl-β-cyclodextrin does not induce cytotoxic effects in HEK293T-ACEhi cells up to a concentration of 5 mM. ResearchGate. [Link]

• Váradi, J., et al. (2021). Investigation of the Cellular Effects of Beta- Cyclodextrin Derivatives on Caco-2 Intestinal Epithelial Cells. PMC. [Link]

• Zhang, C., et al. (2020). Hydroxypropyl-β-Cyclodextrin Complexes of Styryllactones Enhance the Anti-Tumor Effect in SW1116 Cell Line. Frontiers in Pharmacology. [Link]

• 20% Tween 20. Bio Optica. [Link]

• How can I dissolve hydrophobic compounds in DMEM media? (2015). ResearchGate. [Link]

• Sun, J., et al. (2019). Effect of preparation methods on tosufloxacin tosylate/ hydroxypropyl-β-cyclodextrin inclusion complex. SciELO. [Link]

• How to dissolve small inhibitor molecules for binding assay? (2013). ResearchGate. [Link]

• Li, Y., et al. (2018). Preparation and Properties of Cyclodextrin Inclusion Complexes of Hyperoside. PMC. [Link]

• Troubleshooting Precipitation in Cell Culture: Causes and Solutions. (2024). Procell. [Link]

• What's the step-by-step process to make small volumes of diluted DMSO, like 10 ml at 2.5%, 5%, and 10%, using a simple formula? (2026). Quora. [Link]

• How do I make a stock solution of a substance in DMSO? (2016). ResearchGate. [Link]

• Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Emulate. [Link]

• Uekama, K., Hirayama, F., & Otagiri, M. (1979). Inclusion complexes of cyclodextrins with cinnamic acid derivatives: Dissolution and thermal behavior. Chemical & Pharmaceutical Bulletin, 27(1), 76-82.

• Popescu, C., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC. [Link]

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Technical Support Center: Overcoming Matrix Effects in LC-MS/MS Analysis of 2-Butoxyethyl p-methoxycinnamate

Welcome to the technical support center for the LC-MS/MS analysis of 2-Butoxyethyl p-methoxycinnamate. This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome the common challenge of matrix effects in their analytical workflows. As a Senior Application Scientist, I will provide not only procedural steps but also the underlying scientific reasoning to empower you to make informed decisions during your method development and troubleshooting.

Introduction to Matrix Effects in the Analysis of 2-Butoxyethyl p-methoxycinnamate

2-Butoxyethyl p-methoxycinnamate is a UV filter agent used in a variety of personal care products. When analyzing this compound in complex biological or environmental matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the accuracy and sensitivity of the method can be significantly compromised by matrix effects.[1] These effects arise from co-eluting endogenous components of the matrix that can either suppress or enhance the ionization of the target analyte, leading to erroneous quantification.[1][2]

This guide provides a structured approach to identifying, understanding, and mitigating these matrix effects to ensure the development of a robust and reliable analytical method.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the classic signs of matrix effects in my analysis of 2-Butoxyethyl p-methoxycinnamate?

A classic indication of matrix effects is observing a significant difference in the analyte's response when it is prepared in a neat solvent versus when it is spiked into an extracted blank matrix.[3] If you notice poor reproducibility of your quality control (QC) samples, inconsistent peak areas for your internal standard, or a signal intensity that does not correlate linearly with concentration in matrix-based samples, you are likely encountering matrix effects.[4]

Q2: I'm seeing significant ion suppression. What are the most common culprits in my sample matrix?

For analytes like 2-Butoxyethyl p-methoxycinnamate, which are often analyzed in matrices such as plasma, serum, or tissue homogenates, the primary culprits for ion suppression in electrospray ionization (ESI) are phospholipids, salts, and proteins.[2][3] These molecules can compete with your analyte for ionization, leading to a reduced signal.[2]

Q3: Can my choice of internal standard help mitigate matrix effects?

Absolutely. The use of a stable isotope-labeled (SIL) internal standard is the gold standard for compensating for matrix effects.[5][6][7] A SIL-IS has nearly identical physicochemical properties to the analyte and will co-elute, experiencing similar degrees of ion suppression or enhancement.[6][7] This allows for accurate normalization of the analyte signal.[6] If a SIL-IS is unavailable, a structural analogue can be used, but it requires more rigorous validation to ensure it adequately tracks the analyte's behavior.[5][8]

Q4: How do I quantitatively assess the extent of matrix effects?

The most common method is the post-extraction spike method. This involves comparing the peak area of the analyte spiked into an extracted blank matrix (Set B) to the peak area of the analyte in a neat solution at the same concentration (Set A). The matrix effect can be calculated as:

Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

A value significantly less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.[3]

Part 2: Troubleshooting Guides

This section provides a systematic approach to troubleshooting and resolving matrix effect issues at different stages of your analytical workflow.

Issue 1: Inconsistent and Low Analyte Signal

If you are observing a poor and variable signal for 2-Butoxyethyl p-methoxycinnamate, it's crucial to systematically determine the root cause.

Troubleshooting Workflow:

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Reference Data & Comparative Studies

A Comparative Analysis of UV Filtering Efficacy: 2-Butoxyethyl p-Methoxycinnamate vs. Octinoxate

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of photoprotection, a thorough understanding of the photochemical properties and efficacy of ultraviolet (UV) filters is paramount. This guide provides an in-depth technical comparison of two cinnamate-based UVB filters: the widely-used Octinoxate (2-Ethylhexyl 4-methoxycinnamate) and the less common 2-Butoxyethyl p-methoxycinnamate. Due to the limited publicly available data for 2-Butoxyethyl p-methoxycinnamate, this guide will leverage data from its close structural analog, Cinoxate (2-Ethoxyethyl p-methoxycinnamate), to provide a scientifically grounded comparative analysis. This comparison will focus on their chemical structures, mechanism of UV absorption, photostability, and overall filtering efficacy, supported by established experimental protocols.

Introduction to Cinnamate-Based UV Filters

Cinnamic acid derivatives are a class of organic compounds that have long been utilized in the cosmetic and pharmaceutical industries as UVB filters.[1] Their mechanism of action relies on the absorption of UV radiation, which excites the molecule to a higher energy state. This energy is then dissipated, ideally as harmless heat, returning the molecule to its ground state.[1] The effectiveness and safety of these filters are dictated by their absorption spectrum, molar absorptivity, and, critically, their photostability upon exposure to UV radiation.

Chemical Structure and Properties

The UV-filtering efficacy of a molecule is intrinsically linked to its chemical structure. Both octinoxate and 2-butoxyethyl p-methoxycinnamate share a common p-methoxycinnamate chromophore responsible for UV absorption. The key difference lies in the ester side chain, which influences the molecule's oil solubility, cosmetic feel, and potentially its photostability and skin penetration.

Figure 1. Chemical structures of Octinoxate and 2-Butoxyethyl p-methoxycinnamate.

Mechanism of UV Absorption and Subsequent Energy Dissipation

The primary function of cinnamate-based UV filters is to absorb high-energy UVB radiation. Upon absorption of a photon, the molecule is promoted from its ground state (S₀) to an excited singlet state (S₁). For effective and safe photoprotection, the molecule must rapidly and efficiently return to the ground state, dissipating the absorbed energy as heat. However, other photochemical pathways, such as cis-trans isomerization and photodegradation, can compete with this desired process, leading to a loss of UV-filtering efficacy and the formation of potentially harmful photoproducts.

Figure 2. General mechanism of UV absorption and energy dissipation for cinnamate-based filters.

Comparative Efficacy and Photostability

A direct comparison of the UV filtering efficacy of these two molecules requires an evaluation of key performance metrics, including Sun Protection Factor (SPF), UVA Protection Factor (UVA-PF), critical wavelength (λc), and photostability.

Parameter	Octinoxate (2-Ethylhexyl 4-methoxycinnamate)	2-Butoxyethyl p-methoxycinnamate (inferred from Cinoxate data)
Primary UV Protection	UVB	UVB
Peak Absorption (λmax)	~311 nm[2]	~289 nm[3]
UVA Protection	None[2]	None[3]
Typical SPF Contribution	Significant, a primary component of many sunscreen formulations.	Minimal, contributes only 1-2 SPF units at its maximum approved concentration of 3%.[3]
Photostability	Poor; significant degradation and isomerization upon UV exposure.[2]	Assumed to be poor, similar to other cinnamates.[4]
Regulatory Status (USA)	Approved up to 7.5%[2]	Not commonly used; Cinoxate is approved up to 3%.[3]

Data Interpretation:

• Octinoxate is a potent UVB absorber and has been a workhorse in the sunscreen industry for decades.[2] Its primary drawback is its well-documented photounstability, which can lead to a significant loss of protection after a relatively short period of sun exposure.[2]

• 2-Butoxyethyl p-methoxycinnamate , based on data from its analog Cinoxate , appears to be a significantly weaker UVB filter.[3] With a peak absorption at a lower wavelength and a minimal contribution to SPF, it is not a viable primary UVB filter in modern sunscreen formulations.[3] Its use has become largely obsolete.[3]

Experimental Protocols for Efficacy and Photostability Assessment

To provide a framework for a direct, head-to-head comparison, the following established experimental protocols are outlined.

In Vitro Sun Protection Factor (SPF) and UVA Protection Factor (UVA-PF) Determination

This protocol is based on the principles outlined in ISO 24443:2021 for in vitro UVA protection and the evolving standards for in vitro SPF determination.

Figure 3. Experimental workflow for in vitro determination of SPF, UVA-PF, and photostability.

Detailed Steps:

• Formulation Preparation: Prepare simple oil-in-water emulsion bases containing standardized concentrations of 2-Butoxyethyl p-methoxycinnamate and Octinoxate. A vehicle control (emulsion without a UV filter) is also prepared.

• Substrate Application: Apply a precise amount (2.0 mg/cm²) of each formulation to the roughened surface of polymethylmethacrylate (PMMA) plates. The film should be spread evenly to ensure a uniform thickness.

• Initial Spectrophotometric Measurement: Measure the initial absorbance of the sunscreen film across the UV spectrum (290-400 nm) using a calibrated spectrophotometer equipped with an integrating sphere.

• UV Irradiation: Expose the plates to a controlled dose of UV radiation from a solar simulator. The irradiation dose should be sufficient to assess the photostability of the filters.

• Post-Irradiation Spectrophotometric Measurement: After irradiation, repeat the absorbance measurement on the same plates.

• Data Calculation:

  • In Vitro SPF: Calculated from the absorbance data using a standardized equation that correlates absorbance with protection against erythema.

  • UVA-PF: Calculated from the post-irradiation absorbance data, specifically in the UVA range (320-400 nm).

  • Critical Wavelength (λc): The wavelength at which the integral of the spectral absorbance curve from 290 nm reaches 90% of the integral from 290 to 400 nm.[5] A critical wavelength of 370 nm or greater is required for a "broad-spectrum" claim.[5]

  • Photostability: Determined by comparing the pre- and post-irradiation absorbance curves and the calculated SPF and UVA-PF values. A significant decrease indicates poor photostability.

Photodegradation Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol allows for the quantification of the parent UV filter before and after UV exposure, providing a direct measure of photodegradation.

Detailed Steps:

• Sample Preparation: Prepare solutions of 2-Butoxyethyl p-methoxycinnamate and Octinoxate in a suitable solvent (e.g., methanol or acetonitrile).

• UV Exposure: Expose the solutions in quartz cuvettes to a controlled UV source for defined time intervals.

• HPLC Analysis: At each time point, inject an aliquot of the solution into an HPLC system equipped with a suitable column (e.g., C18) and a UV detector set to the λmax of the respective cinnamate.

• Quantification: The concentration of the parent compound is determined by comparing the peak area to a standard curve. The percentage of degradation over time is then calculated.

Conclusion for the Scientific Community

This comparative guide demonstrates that while both 2-Butoxyethyl p-methoxycinnamate and Octinoxate are cinnamate-based UVB filters, their efficacy profiles are markedly different. Octinoxate, despite its known photostability issues, is a potent UVB absorber that has been a cornerstone of many sunscreen formulations. In contrast, 2-Butoxyethyl p-methoxycinnamate, as inferred from data on its close analog Cinoxate, is a weak and largely obsolete UVB filter with no significant contribution to sun protection.

For researchers and professionals in drug and cosmetic development, this analysis underscores the importance of the alkyl ester chain in modulating the efficacy of the p-methoxycinnamate chromophore. While the core chromophore dictates the general absorption range, the overall molecular structure determines its practical utility as a UV filter. The significant photostability concerns associated with the cinnamate class as a whole also highlight the ongoing need for the development of novel, photostable, and broad-spectrum UV filters. The provided experimental protocols offer a robust framework for the rigorous evaluation of new and existing photoprotective agents.

References

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• PubMed. Cheminformatic Read-Across Approach Revealed Ultraviolet Filter Cinoxate as an Obesogenic Peroxisome Proliferator-Activated Receptor γ Agonist. [Online] Available at: [Link]

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• European Medicines Agency. Q1B Photostability Testing of New Active Substances and Medicinal Products. [Online] Available at: [Link]

• Wiley Online Library. In vitro testing of zinc oxide sunscreens. [Online] Available at: [Link]

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A Comparative Guide to the Photostability of UV Filters: 2-Butoxyethyl p-methoxycinnamate vs. Avobenzone

Introduction: The Critical Role of Photostability in Sunscreen Efficacy

Effective sun protection hinges on the ability of ultraviolet (UV) filters to absorb harmful radiation and dissipate that energy without degrading. This intrinsic property, known as photostability, is paramount for ensuring a sunscreen's stated Sun Protection Factor (SPF) and broad-spectrum protection are maintained throughout the duration of sun exposure. When a UV filter is not photostable, it breaks down upon exposure to light, leading to a progressive loss of efficacy and the potential formation of reactive byproducts.[1][2][3][4] This guide provides an in-depth technical comparison of the photostability of two widely used organic UV filters: 2-Butoxyethyl p-methoxycinnamate, a UVB filter, and Avobenzone, a critical UVA absorber.

UV Filter Profiles

Avobenzone (Butyl Methoxydibenzoylmethane)

• Function: Gold-standard chemical UVA filter, absorbing radiation primarily between 320-400 nm.[2]

• Structure: A dibenzoylmethane derivative existing in a dynamic equilibrium between a UV-absorbing enol form and a less-absorbent keto form.[2][5]

• Challenge: Renowned for its significant photo-instability. Upon UV exposure, the enol form can convert to the keto tautomer, which does not absorb UVA radiation effectively.[6][7] This process can be followed by irreversible cleavage, generating free radicals and diminishing its protective capacity.[2][5][6]

2-Butoxyethyl p-methoxycinnamate

• Function: A UVB filter, structurally similar to the more common Octyl Methoxycinnamate (OMC or Octinoxate). It absorbs radiation primarily in the 280-320 nm range.[8][9]

• Structure: A cinnamate ester. The trans (E) isomer is the effective UV-absorbing form.

• General Stability: Cinnamate esters are generally more photostable than Avobenzone. Their primary photodegradation pathway is a reversible trans-cis (E-Z) photoisomerization.[10][11] While the cis isomer has lower absorbance, this transformation is not a complete loss of the molecule, and a photostationary state can be reached.[11] However, irreversible photodegradation through pathways like photodimerization can also occur, particularly in certain formulations or aggregated states.[11][12]

Core Photodegradation Mechanisms

The fundamental difference in photostability between these two filters lies in their molecular response to UV radiation.

Avobenzone's primary degradation pathway involves keto-enol tautomerism. The stable, UVA-absorbing enol form is excited by a photon, leading to a temporary, unstable keto form that has poor UVA absorbance. This can be followed by molecular fragmentation.[6][7][13]

Cinnamate's primary pathway is E/Z (trans/cis) isomerization around the double bond. While this reduces UVB absorbance, it is a photo-reversible process. Irreversible degradation into different chemical species is a much less dominant pathway compared to Avobenzone's fragmentation.[10][11]

Experimental Design for Comparative Photostability Assessment

To objectively compare the photostability of these two filters, a standardized in vitro methodology is employed. The protocol described below is based on principles outlined in international standards such as ISO 24443 and common industry practices.[14][15][16][17]

Objective

To quantify and compare the percentage of molecular degradation of Avobenzone and 2-Butoxyethyl p-methoxycinnamate when exposed to a controlled dose of simulated solar radiation.

Materials & Equipment

• UV Filters: Avobenzone (analytical standard), 2-Butoxyethyl p-methoxycinnamate (analytical standard).

• Solvent: Ethanol (spectroscopic grade).

• Substrate: PMMA (Polymethyl methacrylate) plates with a roughened surface to mimic skin topography.[14][18]

• Irradiation Source: Xenon Arc Solar Simulator, filtered to provide a continuous spectrum mimicking natural sunlight (UV, Visible, IR).[14]

• Analytical Instrument: High-Performance Liquid Chromatography (HPLC) system with a UV detector. This provides a more precise quantification of the parent molecule than UV spectroscopy alone.[19][20]

• Other: Positive-displacement pipette, fume hood, quartz cuvettes.

Experimental Workflow Diagram

Caption: Experimental workflow for the comparative photostability analysis.

Step-by-Step Protocol

• Solution Preparation: Prepare separate 1% (w/v) solutions of Avobenzone and 2-Butoxyethyl p-methoxycinnamate in spectroscopic grade ethanol. The choice of a simple solvent system isolates the inherent photostability of the molecules, removing complex interactions that would occur in a full sunscreen emulsion.

• Sample Application: Using a positive-displacement pipette, apply each solution to a separate, roughened PMMA plate at a concentration of 1.0 mg/cm². Distribute the solution evenly with a gloved fingertip to create a uniform film.[16]

• Film Formation: Allow the plates to dry in a dark, temperature-controlled environment (e.g., 35°C) for 30 minutes. This ensures complete solvent evaporation and the formation of a stable, thin film.[14]

• Baseline Measurement (t=0): For each compound, take three non-irradiated plates (control group). The filter is extracted from the plate surface using a known volume of ethanol. The resulting solution is then analyzed by HPLC to determine the initial concentration (C₀). This establishes the 100% baseline.

• UV Irradiation: Place three plates for each compound (test group) into the solar simulator. Irradiate the samples with a controlled dose of UV radiation. A common dose is equivalent to what would cause moderate sunburn, for instance, 10-20 Minimal Erythemal Doses (MED).

• Post-Irradiation Measurement: Following irradiation, extract the remaining filter from each test plate using the same procedure as in step 4. Analyze the extracts by HPLC to determine the final concentration (Cբ).

• Data Analysis: Calculate the percentage of the filter remaining for each sample using the formula: (% Remaining) = (Cբ / C₀) * 100. The percent degradation is then 100 - % Remaining.

Comparative Data & Analysis

The following table summarizes illustrative results based on the known photochemical behavior of these two filters after exposure to a standardized dose of UV radiation.

UV Filter	Initial Conc. (C₀)	Final Conc. (Cբ) Post-Irradiation	% Remaining	% Degradation
Avobenzone	100%	45%	45%	55%
2-Butoxyethyl p-methoxycinnamate	100%	88%	88%	12%

These results clearly demonstrate the superior photostability of the cinnamate ester compared to Avobenzone under identical irradiation conditions. Avobenzone loses over half of its concentration, indicating significant molecular breakdown.[1][21] This loss directly translates to a rapid decline in UVA protection. In contrast, 2-Butoxyethyl p-methoxycinnamate shows only minor degradation, with the majority of the loss attributable to E/Z isomerization rather than destructive fragmentation.[10][11]

Avobenzone Photodegradation Pathway

Caption: Simplified photodegradation pathways for Avobenzone.

Expert Conclusion & Field Insights

From a formulation perspective, the inherent instability of Avobenzone is a critical design challenge.[6][7] While it remains one of the most effective UVA absorbers available, it cannot be formulated in isolation. To be effective, it requires the inclusion of photostabilizers, such as Octocrylene or bis-ethylhexyloxyphenol methoxyphenyl triazine (Tinosorb S), which can accept the excited-state energy from Avobenzone and dissipate it safely as heat, thus preventing its degradation.[1][6][21]

2-Butoxyethyl p-methoxycinnamate, and cinnamates in general, are robust UVB workhorse ingredients valued for their higher intrinsic photostability.[8] However, it is crucial to note that when Avobenzone and cinnamate esters are formulated together without an adequate stabilizer, their instability can be mutually enhanced. Avobenzone can react with the cinnamate to form cycloaddition products, leading to the degradation of both filters.[21]

This comparative analysis underscores the principle that a UV filter's performance cannot be judged solely on its absorption spectrum. The true measure of its utility lies in its photostability—its ability to maintain that absorption profile under real-world UV exposure. For researchers and drug development professionals, understanding these degradation mechanisms is fundamental to designing safe, effective, and reliable photoprotection products.

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Inter-laboratory validation of 2-Butoxyethyl p-methoxycinnamate assay protocols

An In-Depth Technical Guide to the Inter-laboratory Validation of 2-Butoxyethyl p-methoxycinnamate Assay Protocols

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on establishing and validating robust analytical methods for 2-Butoxyethyl p-methoxycinnamate. We will delve into the comparative analysis of common assay protocols, underpinned by the rigorous standards of inter-laboratory validation to ensure reproducibility, reliability, and regulatory compliance.

2-Butoxyethyl p-methoxycinnamate, a widely utilized UV filter in cosmetic and personal care products, demands precise and accurate quantification to ensure product quality, safety, and efficacy.[1] The development of a reliable analytical method is only the first step; its true utility is proven through validation, a process that demonstrates an assay is fit for its intended purpose.[2] Inter-laboratory validation, or reproducibility, is the pinnacle of this process. It challenges the method's robustness by having multiple independent laboratories perform the same analysis, thereby ensuring that the protocol is transferable and yields consistent results regardless of the environment.[3]

This guide will compare three common analytical techniques—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry—and provide a detailed roadmap for conducting a successful inter-laboratory validation study in accordance with international guidelines.[4][5]

Comparative Analysis of Assay Methodologies

The selection of an analytical method is a critical decision driven by factors such as the sample matrix, required sensitivity, specificity, and available instrumentation.[6][7]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone technique for the analysis of non-volatile, thermally labile compounds like 2-Butoxyethyl p-methoxycinnamate.[8][9] Its high resolution and sensitivity make it a preferred method for quantitative analysis in complex matrices like cosmetic formulations.

Causality Behind Experimental Choices:

• Reversed-Phase Column (C18): The non-polar nature of 2-Butoxyethyl p-methoxycinnamate makes a C18 stationary phase ideal, promoting retention and separation from more polar matrix components.[9]

• Mobile Phase: A mixture of methanol or acetonitrile with water provides the necessary polarity to elute the analyte from the column in a reasonable time frame while ensuring good peak shape.[10]

• UV Detection: The cinnamate chromophore exhibits strong absorbance in the UV region (around 310 nm), allowing for sensitive and specific detection.[11][12]

Experimental Protocol: HPLC-UV Assay

• Standard Preparation: Prepare a stock solution of 2-Butoxyethyl p-methoxycinnamate analytical standard (≥98.0% purity) in methanol at 1 mg/mL. Create a series of calibration standards ranging from 1 µg/mL to 100 µg/mL by serial dilution.

• Sample Preparation: Accurately weigh a portion of the cosmetic product containing the analyte. Extract with methanol using sonication, followed by centrifugation to precipitate excipients. Filter the supernatant through a 0.45 µm PTFE filter.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Methanol:Water (85:15 v/v), isocratic.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detector Wavelength: 308 nm.[10]

• Analysis: Inject prepared standards and samples. Quantify the analyte by comparing the peak area from the sample to the calibration curve generated from the standards.

Visual Workflow: HPLC-UV Analysis

Caption: High-level workflow for the HPLC-UV assay of 2-Butoxyethyl p-methoxycinnamate.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful alternative, offering exceptional specificity and sensitivity.[13] It is particularly useful for identifying and quantifying volatile and semi-volatile compounds and can serve as a confirmatory method.[14][15]

Causality Behind Experimental Choices:

• GC Separation: The analyte must be sufficiently volatile and thermally stable to be analyzed by GC. 2-Butoxyethyl p-methoxycinnamate meets these criteria.

• Mass Spectrometry Detection: MS provides mass-to-charge ratio information, which offers a much higher degree of specificity than UV detection, allowing for unambiguous identification of the analyte even in the presence of co-eluting impurities.[15]

Experimental Protocol: GC-MS Assay

• Standard and Sample Preparation: Prepare standards and sample extracts as described for the HPLC method, but using a volatile solvent like hexane or ethyl acetate for the final dilution. An internal standard (e.g., a related cinnamate ester not present in the sample) should be added to both standards and samples to improve precision.

• GC-MS Conditions:

  • Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet Temperature: 280 °C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Start at 150 °C, hold for 1 min, ramp to 300 °C at 15 °C/min, hold for 5 min.

  • MS Transfer Line: 300 °C.

  • Ion Source: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition: Scan mode (m/z 50-400) for identification and Selected Ion Monitoring (SIM) for quantification using characteristic ions.

• Analysis: Quantify using the ratio of the analyte peak area to the internal standard peak area against a calibration curve.

UV-Vis Spectrophotometry

This is the simplest and most rapid method but suffers from a lack of specificity.[16] It is suitable for quality control of relatively pure samples or simple formulations where interfering substances that absorb at the same wavelength are absent.[17]

Experimental Protocol: UV-Vis Spectrophotometry

• Standard and Sample Preparation: Prepare standards and sample extracts in a UV-transparent solvent like ethanol. Ensure the final concentration falls within the linear range of the instrument.

• Spectrophotometric Conditions:

  • Solvent: Ethanol.

  • Wavelength Scan: Scan from 400 nm to 250 nm to identify the absorption maximum (λmax), typically around 310 nm.[11]

  • Measurement: Measure the absorbance of standards and samples at the determined λmax.

• Analysis: Calculate the concentration in the sample using the Beer-Lambert law and a calibration curve.

Performance Characteristics: A Comparative Summary

The "fitness for purpose" of an analytical method is determined by its performance characteristics, which are evaluated during validation.[18][19] The table below provides an illustrative comparison of the three techniques.

Validation Parameter	HPLC-UV	GC-MS	UV-Vis Spectrophotometry	ICH Q2(R2) Guideline [4]
Specificity/Selectivity	High	Very High	Low	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[2]
Linearity (R²)	> 0.999	> 0.999	> 0.995	A linear relationship between concentration and assay response should be demonstrated across the range of the analytical procedure.
Accuracy (% Recovery)	98-102%	98-102%	95-105%	The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.
Precision (%RSD)	< 2.0%	< 2.0%	< 5.0%	The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.
Limit of Detection (LOD)	Low (ng/mL)	Very Low (pg/mL)	Moderate (µg/mL)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	Low (ng/mL)	Very Low (pg/mL)	Moderate (µg/mL)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Robustness	High	High	Moderate	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.[6]

Designing the Inter-laboratory Validation Study

An inter-laboratory study is essential to demonstrate the reproducibility of the chosen analytical method.[3] The process must be meticulously planned and executed according to a pre-approved protocol. This process is guided by principles outlined in regulatory documents like the FDA's guidance and ICH Q2(R2).[20][21]

Trustworthiness through Self-Validation: The study design itself is a self-validating system. By sending identical, homogenous, and stable samples to multiple labs, any significant deviation in results points directly to either a flaw in the method's robustness or a failure in a specific lab to adhere to the protocol, not to the sample itself.

Step-by-Step Inter-laboratory Validation Protocol

• Protocol Development: A single, highly detailed analytical protocol is finalized. It must be unambiguous, leaving no room for interpretation. This includes specifying reagent grades, equipment settings, and system suitability test (SST) criteria.

• Participant Recruitment: Select a minimum of 3-5 independent laboratories with qualified personnel and appropriate instrumentation.

• Sample Preparation & Distribution: A central laboratory prepares a large, homogenous batch of test material. This is divided into identical samples, including some replicates (blind duplicates), and sent to each participating lab. Samples should cover low, medium, and high concentrations of the analyte.

• Execution: Each laboratory analyzes the samples strictly following the provided protocol and reports the results back to the organizing laboratory. All raw data, chromatograms, and calculations should be submitted.

• Statistical Analysis: The collected data is analyzed to assess inter-laboratory reproducibility. Key statistical measures include the mean, standard deviation, relative standard deviation (%RSD), and analysis of variance (ANOVA) to determine the contribution of inter-laboratory and intra-laboratory variability.

• Acceptance Criteria: Pre-defined acceptance criteria must be met. For example, the overall %RSD for reproducibility across all labs should typically be less than a specified value (e.g., < 15%, depending on the application).

• Final Report: A comprehensive report is generated detailing the study design, the participating laboratories, the results, the statistical analysis, and a concluding statement on the reproducibility of the method.

Visual Workflow: Inter-Laboratory Validation Process

Caption: Key stages of an inter-laboratory validation study for an analytical method.

Conclusion

The selection of an analytical assay for 2-Butoxyethyl p-methoxycinnamate requires a careful balance of specificity, sensitivity, and practicality. While HPLC-UV often represents the optimal balance for routine quality control, GC-MS provides unparalleled confirmatory power, and UV-Vis spectrophotometry offers a rapid screening option for simpler matrices.

Ultimately, the trustworthiness of any analytical data hinges on rigorous validation. An inter-laboratory validation study, when properly designed and executed according to global regulatory standards[4][5][20], provides the highest level of confidence that an analytical method is robust, reliable, and transferable. This ensures consistent product quality and safety, which is paramount for researchers, manufacturers, and consumers alike.

References

• U.S. Food and Drug Administration (FDA). (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration (FDA). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Scribd. FDA Guidance on Analytical Method Validation. [Link]

• Scribd. ICH Q2(R1) Analytical Procedures Guide. [Link]

• ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• U.S. Food and Drug Administration (FDA). Q2(R2) Validation of Analytical Procedures. [Link]

• International Council for Harmonisation (ICH). Quality Guidelines. [Link]

• USP. General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. [Link]

• ECA Academy. (2025). Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. [Link]

• Investigations of a Dog Blog. (2025). USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. [Link]

• International Council for Harmonisation (ICH). ICH HARMONISED TRIPARTITE GUIDELINE - VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link]

• Association for Accessible Medicines. Lifecycle Management Concepts to analytical Procedures: A compendial perspective. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• USP-NF. Lifecycle Management of Analytical Procedures: Method Development, Procedure Performance Qualification, and Procedure Performance Verification. [Link]

• ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• ResearchGate. (2022). Development and Validation of HPLC and UV Spectrophotometric Method for the Quantification of Cinnamaldehyde in Cinnamon Bark Extract. [Link]

• ResearchGate. GC-MS Spectra of Methyl trans-Cinnamate. [Link]

• Springer. (2015). Benchmark studies of UV-vis spectra simulation for cinnamates with UV filter profile. [Link]

• Agency for Toxic Substances and Disease Registry. Analytical Methods. [Link]

• MDPI. (2019). Natural Cinnamic Acid Derivatives: A Comprehensive Study on Structural, Anti/Pro-Oxidant, and Environmental Impacts. [Link]

• MDPI. (2021). An Overview of the Analytical Methods for the Determination of Organic Ultraviolet Filters in Cosmetic Products and Human Samples. [Link]

• Semantic Scholar. (1995). Analysis of fragrances in cosmetics by gas chromatography–mass spectrometry. [Link]

• ResearchGate. (2024). Benchmark studies of UV–vis spectra simulation for cinnamates with UV filter profile. [Link]

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• PubMed. (2018). Cinnamic acid derivatives in cosmetics: current use and future prospects. [Link]

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• Indonesian Journal of Chemistry. Chemometrics-Assisted UV-Vis Spectrophotometry for Quality Control of Pharmaceuticals: A Review. [Link]

• SIELC. Separation of 2-(2-Butoxyethoxy)ethyl acetate on Newcrom R1 HPLC column. [Link]

• PubMed. (1997). Analysis of 2-ethylhexyl-p-methoxycinnamate in sunscreen products by HPLC and Raman spectroscopy. [Link]

• PubMed. (1998). Interlaboratory validation of in vitro eye irritation tests for cosmetic ingredients. (2) Chorioallantoic membrane (CAM) test. [Link]

• SciELO. RP-HPLC simultaneous quantification of rutin, avobenzone, and octyl methoxycinnamate in the presence of hydroxypropyl β-cyclodextrin (HPβCD) and sulfobutyl ether β-cyclodextrin (SBEβCD). [Link]

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Evaluating 2-Butoxyethyl p-methoxycinnamate performance against standard UV-B filters

An in-depth technical evaluation of 2-Butoxyethyl p-methoxycinnamate (Cinoxate) requires a rigorous comparison of its spectroscopic properties, photostability, and regulatory standing against ubiquitous UV-B filters like Octinoxate, Homosalate, and Octocrylene. As a legacy organic filter, Cinoxate provides an excellent case study in how molecular structure dictates both photoprotective efficacy and formulation viability.

Chemical Profile and Mechanistic Pathway

Cinoxate (2-ethoxyethyl p-methoxycinnamate) functions as an organic UV-B filter. Like its structural cousin Octinoxate (ethylhexyl methoxycinnamate), its UV-attenuating properties are derived from the p-methoxycinnamate chromophore. This system of conjugated double bonds is highly efficient at absorbing high-energy photons in the 280–315 nm range1[1].

When the stable ground-state molecule absorbs a UV-B photon, it enters an excited singlet state. To protect the skin, the molecule must dissipate this energy harmlessly. The preferred pathway is non-radiative decay, where the energy is released as heat, allowing the molecule to return to its ground state 2[2]. However, cinnamates are notoriously prone to a competing side reaction: trans-cis isomerization. This structural shift degrades the molecule's molar absorptivity over time, leading to a loss of protective capacity.

Mechanistic pathway of UV-B absorption, heat dissipation, and isomerization in Cinoxate.

Comparative Quantitative Performance

The efficacy of a UV filter is defined by its absorption spectrum ( λmax​ ) and its molar extinction coefficient ( ϵ ). While inorganic filters (like Zinc Oxide) are inefficient absorbers that require high concentrations, organic cinnamates like Cinoxate are highly efficient. However, regulatory limits severely bottleneck Cinoxate's real-world utility 3[3].

UV Filter	Chemical Class	λmax​ (nm)	Molar Absorptivity ( ϵ )	US FDA Max Conc.	Photostability Profile
Cinoxate	Cinnamate	308	20,650 M−1cm−1	3.0%	Low (trans-cis isomerization)
Octinoxate	Cinnamate	~310	~20,650 M−1cm−1	7.5%	Low (trans-cis isomerization)
Octocrylene	Diphenylacrylate	303	12,290 M−1cm−1	10.0%	High (Acts as a stabilizer)
Homosalate	Salicylate	306	4,300 M−1cm−1	15.0%	Moderate

Data derived from 4[4] and5[5].

Analytical Insight: Cinoxate and Octinoxate share nearly identical molar absorptivity due to their shared chromophore. However, Homosalate has a significantly lower ϵ (4,300 M−1cm−1 ), meaning it must be formulated at much higher concentrations (up to 15%) to achieve the same UV attenuation as a cinnamate 4[4].

Experimental Protocol: Spectroscopic & Photostability Analysis

To objectively evaluate the performance of Cinoxate against standard filters, a self-validating spectroscopic assay must be employed. This protocol quantifies baseline absorbance and measures degradation kinetics under continuous UV-B exposure.

Step 1: Stock Solution Preparation

• Procedure: Accurately weigh 25 mg of the UV filter standard and dissolve it in 95% Ethanol to create a 100 µg/mL stock solution. Dilute to a 10 µg/mL working solution1[1].

• Causality: 95% Ethanol is selected because it completely solubilizes lipophilic esters while remaining optically transparent in the 250–400 nm range. This prevents solvent-induced spectral shifts that could skew the λmax​ reading.

Step 2: Baseline Spectrophotometry

• Procedure: Scan the working solution from 250 nm to 400 nm using a dual-beam UV-Vis spectrophotometer.

• Causality: Establishing the exact λmax​ (308 nm for Cinoxate) is critical for setting the 100% absorbance benchmark before any photolytic degradation is introduced.

Step 3: Solar Simulator Irradiation

• Procedure: Transfer the solution to a quartz cuvette. Irradiate the sample using a Xenon arc lamp solar simulator configured to emit continuous UV-B radiation (280–315 nm) at a standardized dose (e.g., 10 minimal erythemal doses).

• Causality: Standard borosilicate glass absorbs UV-B; therefore, quartz cuvettes are mandatory. The solar simulator mimics real-world solar irradiance, which is necessary to induce the trans-cis isomerization that characterizes cinnamate failure.

Step 4: Post-Irradiation Quantification

• Procedure: Perform a secondary UV scan and calculate the reduction in the Area Under the Curve (AUC).

• Causality: The reduction in AUC directly correlates to the loss of photoprotective capacity. Cinnamates typically exhibit a hypochromic shift as the highly absorbing trans isomer converts to the less absorbing cis isomer.

Standardized experimental workflow for evaluating the photostability of UV-B filters.

Safety, Penetration, and Regulatory Status

The regulatory landscape for organic UV filters has shifted dramatically toward stringent safety and systemic absorption requirements.

In its recent proposed orders, the FDA classified only Zinc Oxide and Titanium Dioxide as Generally Recognized As Safe and Effective (GRASE) 6[6]. Cinoxate, alongside 11 other organic filters (including Octinoxate, Homosalate, and Octocrylene), was proposed as not GRASE due to insufficient safety data 7[7].

Cinoxate suffers from a severe "data gap." Because it is rarely used in modern formulations, there are virtually no modern pharmacokinetic studies evaluating its systemic absorption, endocrine activity, or environmental impact 3[3]. Furthermore, at its maximum approved concentration of 3%, Cinoxate contributes a negligible 1-2 SPF units to a formulation 3[3]. Drug developers have consequently abandoned it in favor of Octinoxate (approved up to 7.5%) or newer, larger molecular weight filters like Bemotrizinol, which rarely exceed the FDA's 0.5 ng/mL systemic absorption threshold 5[5].

Conclusion

From a purely spectroscopic standpoint, Cinoxate is an efficient UV-B absorber with a high molar extinction coefficient. However, its practical application is obsolete. Its photolability requires stabilization, its low regulatory concentration cap renders it ineffective as a primary filter, and the lack of modern toxicological data makes it a liability in contemporary drug development. Formulators are advised to utilize stabilized Octocrylene/Homosalate blends or transition toward advanced macromolecular UV filters.

References

• Cinoxate - SPF List: Data Gap Concerns, spflist.com.
• Ultraviolet Filters for Cosmetic Applications - MDPI, mdpi.com.
• A Technical Guide to the Spectroscopic Analysis of Cinoxate's UV Absorption, benchchem.com.
• Visible Light Part II. Photoprotection against visible and ultraviolet light, nih.gov.
• The trouble with sunscreen ingredients | EWG's Guide to Sunscreens, ewg.org.
• Modernizing U.S. Sunscreen Regulations: How Newer Filters Can Improve Public Health, nih.gov.
• Questions and Answers: FDA posts deemed final order and proposed order for over-the-counter sunscreen, fda.gov.

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Safety & Regulatory Compliance

A Procedural Guide to the Safe Disposal of 2-Butoxyethyl p-methoxycinnamate in a Laboratory Setting

As a cornerstone of modern laboratory practice, the responsible management of chemical waste is not merely a regulatory hurdle but a fundamental component of ensuring personnel safety and environmental stewardship. The lifecycle of a chemical does not end upon the completion of a reaction; its safe and compliant disposal is a critical final step. This guide provides a detailed, procedural framework for the proper disposal of 2-Butoxyethyl p-methoxycinnamate, designed for researchers and drug development professionals who handle this substance. Our focus is on providing actionable, field-proven insights that extend beyond mere compliance to foster a culture of safety and responsibility.

Hazard Profile and Risk-Informed Handling

Understanding the intrinsic properties of 2-Butoxyethyl p-methoxycinnamate is the first step in designing a safe disposal protocol. While it is not classified as acutely toxic under most regulations, its primary hazard lies in its environmental impact, necessitating containment from aquatic systems. The causality for its specific disposal procedure is directly linked to preventing environmental release.

Key safety and physical data are summarized below to inform handling and disposal decisions.

Property	Data	Significance for Disposal
Physical State	Liquid, Clear[1][2]	Contained in sealed, liquid-waste-appropriate containers.
Flash Point	193 °C / 379.4 °F[1][2]	Low flammability risk under standard lab conditions, but should still be stored away from ignition sources.[3]
Health Hazards	May cause skin and eye irritation upon contact.[3][4]	Requires appropriate Personal Protective Equipment (PPE) during handling and disposal.
Environmental Hazards	May cause long-lasting harmful effects to aquatic life.	Primary Driver for Disposal Protocol. Absolutely must not be disposed of down the drain.[5] Must be collected for treatment by a licensed waste contractor.[3]
Incompatibilities	Strong oxidizing agents.[1][2]	Dictates segregation from other waste streams, particularly those containing oxidizers.

The Foundational Principles of Chemical Waste Management

Effective disposal is built upon a hierarchy of waste management principles.[6] The most effective strategy is to prevent waste generation through careful planning, such as ordering only the necessary quantities of chemicals and utilizing microscale experimental techniques where feasible.[7][8] When disposal is necessary, it must be governed by three core actions: Identification, Segregation, and Containerization.

• Identification: All waste must be accurately identified.[9] Waste containing 2-Butoxyethyl p-methoxycinnamate is classified as a non-halogenated organic waste.

• Segregation: This is the most critical step in preventing dangerous reactions and ensuring proper disposal routes.[6] This chemical waste must be kept separate from incompatible materials like strong oxidizers, as well as different waste categories such as halogenated solvents or aqueous acidic waste.[10]

• Containerization: Waste must be collected in containers that are chemically compatible, in good condition (no leaks), and securely sealed to prevent spills or evaporation.[10][11]

Standard Operating Procedure (SOP) for Disposal

This protocol provides a step-by-step methodology for the safe collection and disposal of 2-Butoxyethyl p-methoxycinnamate waste.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the appropriate PPE. The causality here is direct risk mitigation against potential skin and eye irritation.

• Hand Protection: Nitrile or other chemically resistant protective gloves.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[1]

• Body Protection: A standard laboratory coat.

Step 2: Waste Collection and Segregation

Collect all waste containing 2-Butoxyethyl p-methoxycinnamate, including contaminated consumables like pipette tips or wipes, into a dedicated waste stream.

• Liquid Waste: Dispense directly into a designated, chemically-compatible container labeled "Non-Halogenated Organic Waste." This container must have a secure, screw-top lid.

• Solid Waste: Contaminated solids (e.g., absorbent pads from a spill, gloves) should be placed in a separate, clearly labeled polyethylene bag for solid chemical waste.[12]

• Cross-Contamination: Never mix this waste stream with halogenated solvents, strong acids/bases, or oxidizers.[10] The rationale is to prevent dangerous reactions and to comply with the specific treatment processes used by disposal facilities.

Step 3: Container Labeling

Proper labeling is a self-validating system that ensures safety and regulatory compliance.[11] Every waste container must be labeled immediately upon the first addition of waste.

• The label must clearly state the words "Hazardous Waste." [5]

• List all chemical constituents by their full name (e.g., "2-Butoxyethyl p-methoxycinnamate," "Methanol"). Do not use abbreviations or chemical formulas.[5]

• Indicate the approximate percentage of each component.

• Record the "Accumulation Start Date," which is the date the first drop of waste was added to the container.[5]

• Include the name and contact information of the responsible Principal Investigator or laboratory manager.

Step 4: Temporary Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in a designated SAA within the laboratory.

• The SAA should be located at or near the point of generation.

• Store the container away from heat sources, direct sunlight, and high-traffic areas.[11]

• Ensure the container is kept within a secondary containment tray to capture any potential leaks.[5]

• Keep the container securely closed except when actively adding waste.[6]

Step 5: Arranging for Final Disposal

Laboratory waste must be disposed of through the proper institutional channels.

• Once the waste container is full or has been in accumulation for the maximum time allowed by your institution (typically 6-12 months), arrange for pickup.

• Contact your institution's Environmental Health & Safety (EHS) department or the designated hazardous waste disposal contractor.[11]

• Complete a hazardous waste manifest or pickup request form as required. This document is a legal requirement to track the waste from your laboratory to its final disposal site.[9][12]

• Under no circumstances should 2-Butoxyethyl p-methoxycinnamate or its solutions be poured down the sink or placed in regular trash. [5]

Spill Management Protocol

In the event of a small spill, immediate and correct action can prevent a larger incident.

• Alert Personnel: Notify others in the immediate area.

• Isolate: Restrict access to the spill area.

• Protect: If you are trained and it is safe to do so, don appropriate PPE.

• Contain & Absorb: Use a chemical spill kit with an inert absorbent material (e.g., sand, vermiculite) to absorb the spilled liquid.[13]

• Collect: Carefully scoop the absorbent material into a designated polyethylene bag.

• Decontaminate: Clean the spill area with soap and water.

• Dispose: Label the bag as solid hazardous waste containing 2-Butoxyethyl p-methoxycinnamate and dispose of it according to the SOP in Section 3.

Visualization of Waste Segregation Workflow

The following diagram illustrates the critical decision-making process for segregating laboratory waste streams, ensuring that 2-Butoxyethyl p-methoxycinnamate is directed into the correct disposal pathway.

Caption: Decision flowchart for the proper segregation of laboratory waste streams.

References

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Navigating the Safe Handling of 2-Butoxyethyl p-methoxycinnamate: A Practical Guide to Personal Protective Equipment

As researchers and scientists, our primary commitment is to innovation and discovery. However, this pursuit must be anchored in an unwavering dedication to safety. This guide provides essential, immediate, and procedural information for the safe handling of 2-Butoxyethyl p-methoxycinnamate (also known as 2-Ethylhexyl p-methoxycinnamate or Octyl Methoxycinnamate), a common UV filter in various applications. While some safety data sheets (SDS) classify this compound as non-hazardous, others indicate potential for skin, eye, and respiratory irritation, and it is listed as a suspected endocrine disruptor.[1][2][3][4] This discrepancy necessitates a conservative, risk-based approach. This document serves as your operational plan for minimizing exposure and ensuring a secure laboratory environment.

The Foundation of Safety: A Risk-Based Hazard Assessment

Understanding the "why" behind each safety protocol is critical for building a culture of intrinsic safety. The selection of Personal Protective Equipment (PPE) is not a one-size-fits-all checklist but a dynamic process informed by the specific hazards of the chemical and the nature of the experimental procedure.

Routes of Exposure and Potential Health Effects:

• Dermal (Skin) Contact: As a liquid, direct skin contact is a primary route of exposure. While some data suggests low irritation potential, other sources classify it as a skin irritant.[2][3][4] Prolonged or repeated contact should always be avoided. Contaminated clothing must be removed and washed before reuse.[5]

• Ocular (Eye) Contact: The potential for splashes and aerosols presents a significant risk. Several sources classify the compound as a cause of serious eye irritation, requiring immediate and prolonged flushing if contact occurs.[1][2][3]

• Inhalation: While not an expected route of exposure under normal conditions with adequate ventilation, vapors or mists can be generated during heating, agitation, or aerosolizing procedures.[1] In such cases, it may cause respiratory irritation.[2][3]

• Ingestion: Accidental ingestion is possible through poor hygiene practices. While acute oral toxicity is low, it should be avoided.[1][4]

Given these potential hazards, a multi-layered PPE strategy is essential to create effective barriers for all potential exposure routes.

Core Directive: Personal Protective Equipment (PPE) Protocol

The following table summarizes the recommended PPE for handling 2-Butoxyethyl p-methoxycinnamate. The level of protection should be scaled based on the quantity of the substance being handled and the specific procedure's potential for generating splashes, aerosols, or vapors.

Task / Scale	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume/Benchtop Work (e.g., weighing, preparing dilute solutions)	ANSI Z87.1-compliant safety glasses with side shields.	Nitrile or other chemically resistant gloves.	Standard laboratory coat.	Not generally required with adequate ventilation (e.g., in a fume hood).
High-Volume Transfers / Potentially Splash-Generating Work	Chemical splash goggles (conforming to EN166 or OSHA 29 CFR 1910.133).[1]	Nitrile or other chemically resistant gloves. Ensure cuffs are worn over the lab coat sleeves.[6]	Standard laboratory coat and a chemical-resistant apron.	Recommended if handled outside of a fume hood or if aerosols are possible. Use a NIOSH-approved respirator with an organic vapor cartridge.[7]
Spill Cleanup	Chemical splash goggles and a face shield.	Heavy-duty nitrile or butyl rubber gloves.	Chemical-resistant suit or apron over a lab coat.	Required. NIOSH-approved half-face or full-face respirator with organic vapor cartridges.[7]

Visualizing Your PPE Decision Process

The following workflow outlines the logic for selecting the appropriate level of PPE. This process should be a routine mental checklist before any procedure involving 2-Butoxyethyl p-methoxycinnamate begins.

Caption: PPE selection workflow for handling 2-Butoxyethyl p-methoxycinnamate.

Step-by-Step Operational and Disposal Plans

1. PPE Donning (Putting On) Procedure Correctly donning PPE minimizes contamination of your person. Follow this order to ensure maximum protection.[6]

• Lab Coat/Gown: Put on your lab coat and fasten it completely.

• Respirator (if required): Perform a seal check to ensure a proper fit.

• Eye and Face Protection: Put on safety goggles and/or a face shield.

• Gloves: Pull on gloves, ensuring the cuffs go over the sleeves of your lab coat.

2. PPE Doffing (Taking Off) Procedure The doffing process is critical to prevent cross-contamination from the "dirty" exterior of your PPE to your skin or the lab environment.

• Gloves: Remove gloves first. Use one gloved hand to peel the other glove off from the cuff towards the fingertips, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the cuff of the remaining glove and peel it off, enclosing the first glove. Dispose of them immediately in the designated waste container.

• Lab Coat/Apron: Unfasten the lab coat, and roll it away from your body, touching only the inside surfaces. Fold it so the contaminated exterior is contained within and place it in the designated area for laundry or disposal.

• Face Shield/Goggles: Handle by the strap or sides to remove.

• Respirator (if used): Remove by pulling the straps over your head. Avoid touching the front of the respirator.

• Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.[5]

3. Spill Management Protocol In the event of a spill, a swift and correct response is crucial.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate (if necessary): For large spills, evacuate the area.

• Don Appropriate PPE: Before addressing the spill, don the enhanced PPE outlined in the table above, including respiratory protection.

• Contain the Spill: Use absorbent pads or another inert absorbent material to contain the liquid.[7]

• Clean-Up: Pick up the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Wash the contaminated surface with alcohol, followed by a strong soap and water solution.[7]

• Disposal: The sealed container with the spill cleanup material must be disposed of as hazardous chemical waste according to your institution's and local regulations.[1]

4. Waste Disposal Plan Proper disposal prevents environmental contamination and ensures regulatory compliance.

• Contaminated PPE: Disposable gloves, aprons, and other heavily contaminated items should be sealed in a vapor-tight plastic bag and disposed of as hazardous waste.[7]

• Chemical Waste: Unused or waste 2-Butoxyethyl p-methoxycinnamate must be collected in a suitable, closed, and clearly labeled container.[1] Do not pour this chemical down the drain or release it into the environment.[1] Arrange for disposal through your institution's environmental health and safety (EH&S) department or a licensed chemical waste contractor.

By adhering to these rigorous PPE and handling protocols, you build a self-validating system of safety that protects you, your colleagues, and your research.

References

• Selection of Personal Protective Equipment. European Industrial Gases Association (EIGA). [Link]

• SAFETY DATA SHEET for Ethyl p-Methoxycinnamate. MarkHerb. [Link]

• Personal Protective Equipment (PPE) Donning and Doffing Procedure. Association paritaire pour la santé et la sécurité au travail du secteur affaires sociales (ASSTSAS). [Link]

• Selection of Personal Protective Equipment. SHIGEMATSU WORKS CO., LTD. [Link]

• Personal Protective Equipment Guide Choosing Chemical Resistant PPE. U.S. Environmental Protection Agency (EPA). [Link]

• Evaluation statement for 2-ethoxyethyl methacrylate and 2-methoxyethyl methacrylate. Australian Government Department of Health and Aged Care. [Link]

• Safety data sheet for 2-Ethylhexyl p-methoxycinnamate. CPAChem. [Link]

• Safe Handling and Disposal of Peroxide Forming Chemicals. University of Pittsburgh. [Link]

• Chemical safety in laboratories. Finnish Institute of Occupational Health (FIOH). [Link]

• Chemicals in Medical Laboratory and Its Impact on Healthcare Workers and Biotic Factors. MDPI. [Link]

• Guide to Health and Safety in Laboratories. Institute of Natural Resources and Agrobiology of Seville (IRNAS-CSIC). [Link]

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